1,1'-(Tetradecylimino)dipropan-2-ol

• CAS: 56975-11-2

Core Science & Biosynthesis

Physicochemical Profiling and Formulation Dynamics of 1,1'-(Tetradecylimino)dipropan-2-ol

Executive Summary

1,1'-(Tetradecylimino)dipropan-2-ol (CAS: 56975-11-2) is a highly specialized amphiphilic amino alcohol. Structurally characterized by a hydrophobic tetradecyl (C14) tail and a hydrophilic diisopropanolamine headgroup, this molecule bridges the gap between traditional non-ionic surfactants and modern ionizable lipids used in advanced drug delivery systems. This technical guide provides an authoritative, deep-dive analysis of its physicochemical properties, synthetic pathways, and integration into lipid-based nanoparticle (LNP) formulations for researchers and drug development professionals.

Molecular Architecture & Physicochemical Profiling

The molecular architecture of 1,1'-(Tetradecylimino)dipropan-2-ol dictates its behavior at aqueous-lipid interfaces. The tertiary amine core acts as a pH-responsive sensor. At acidic pH, the nitrogen atom protonates, conferring a cationic charge that facilitates electrostatic interactions with anionic payloads (e.g., nucleic acids). At physiological pH (~7.4), the molecule reverts to a neutral state, driving hydrophobic collapse and membrane destabilization—a critical mechanism for endosomal escape in intracellular delivery .

Table 1: Key Physicochemical Parameters

Parameter	Value	Analytical Significance
CAS Number	56975-11-2	Regulatory and database identification.
Molecular Formula	C20H43NO2	Determines stoichiometric calculations.
Monoisotopic Mass	329.32938 Da	Critical for high-resolution MS identification .
Predicted XLogP	6.4	Indicates high lipophilicity, predicting strong membrane integration .
pKa (Estimated)	8.0 - 8.5	Dictates the pH-dependent ionization profile in formulation buffers.
SMILES	CCCCCCCCCCCCCCN(CC(C)O)CC(C)O	Used for in silico molecular dynamics simulations .

Synthetic Methodology & Reaction Kinetics

The synthesis of 1,1'-(Tetradecylimino)dipropan-2-ol relies on the double nucleophilic ring-opening of propylene oxide by tetradecylamine. This amine-epoxide addition is highly efficient, driven by the relief of oxirane ring strain .

Causality in Synthesis: Tetradecylamine acts as a bifunctional nucleophile. The primary amine attacks the less sterically hindered carbon of the first propylene oxide molecule, generating a secondary amine intermediate. Because the secondary amine remains nucleophilic, it subsequently attacks a second equivalent of propylene oxide. Elevated temperatures (~100°C) and a basic catalyst are employed to accelerate the reaction kinetics and ensure complete conversion to the tertiary diol.

Fig 1: Double nucleophilic ring-opening synthesis pathway of 1,1'-(Tetradecylimino)dipropan-2-ol.

Protocol 1: Synthesis and Purification Workflow

• Reagent Preparation: Dissolve 1.0 equivalent of tetradecylamine in anhydrous toluene. Rationale: Toluene provides a high boiling point for reflux (~110.6°C) and is chemically inert to epoxide ring-opening.

• Catalysis: Add 0.05 equivalents of sodium hydroxide (NaOH) to the reaction vessel. Rationale: NaOH activates the nucleophile and accelerates the oxirane ring cleavage.

• Epoxide Addition: Dropwise addition of 2.2 equivalents of propylene oxide under a nitrogen atmosphere at 40°C, followed by heating to 100°C for 6 hours. Rationale: The slight stoichiometric excess of propylene oxide ensures complete conversion of the secondary amine intermediate to the target tertiary amine.

• In-Process Validation: Monitor the reaction via TLC or LC-MS until the primary and secondary amine intermediates are entirely consumed.

• Purification: Wash the organic layer with deionized water to remove the catalyst and unreacted propylene oxide. Evaporate the toluene under reduced pressure to yield the crude product, followed by vacuum distillation.

Applications in Drug Delivery: Microfluidic Assembly of Lipid Vesicles

When formulating LNPs or nanoemulsions, the mixing kinetics directly dictate the polydispersity and stability of the resulting vesicles. Microfluidic mixing is the gold standard because it allows for controlled, rapid supersaturation.

Fig 2: Microfluidic formulation workflow for amphiphile-integrated lipid nanoparticles.

Protocol 2: Microfluidic Formulation of Amphiphile-Integrated Vesicles

• Organic Phase Preparation: Dissolve 1,1'-(Tetradecylimino)dipropan-2-ol, cholesterol, and a helper lipid (e.g., DSPC) in absolute ethanol at a molar ratio of 50:38.5:10. Rationale: Ethanol maintains the lipids in a monomeric state. The specific ratio ensures optimal membrane fluidity and stability.

• Aqueous Phase Preparation: Prepare a 50 mM citrate buffer at pH 4.0. Rationale: The acidic pH ensures that the tertiary amine of the amphiphile is fully protonated, maximizing electrostatic interactions and preventing early aggregation.

• Microfluidic Mixing: Inject the organic and aqueous phases into a microfluidic herringbone mixer at a Flow Rate Ratio (FRR) of 3:1 (Aqueous:Organic) and a Total Flow Rate (TFR) of 12 mL/min. Rationale: The 3:1 ratio rapidly dilutes the ethanol to <25%, triggering instantaneous hydrophobic collapse and uniform vesicle self-assembly.

• Self-Validating QC Step: Immediately measure the particle size via Dynamic Light Scattering (DLS). A Z-average of <100 nm with a Polydispersity Index (PDI) <0.2 validates successful mixing.

• Dialysis and Maturation: Dialyze the formulation against 1X PBS (pH 7.4) for 12 hours using a 10 kDa MWCO cassette. Rationale: Buffer exchange neutralizes the pH, deprotonating the amphiphile and locking the vesicles into their thermodynamically stable, mature state.

Analytical Characterization Protocols

To ensure the structural integrity and purity of 1,1'-(Tetradecylimino)dipropan-2-ol post-synthesis, rigorous analytical profiling is required:

• LC-MS/MS: Utilizing electrospray ionization (ESI) in positive mode, the compound yields a distinct [M+H]⁺ adduct at m/z 330.33666. Additional adducts such as[M+Na]⁺ (m/z 352.31860) can also be observed, serving as orthogonal confirmation of the molecular mass .

• ¹H-NMR Spectroscopy: The terminal methyl group of the tetradecyl chain appears as a distinct triplet near 0.88 ppm. The methylene protons of the long alkyl chain form a broad multiplet around 1.25 ppm. Crucially, the methine protons (-CH(OH)-) of the diisopropanolamine headgroup are shifted downfield to ~3.8-4.0 ppm due to the electronegativity of the adjacent hydroxyl groups, confirming the successful epoxide ring-opening.

References

• Title: 1,1'-(tetradecylimino)dipropan-2-ol (C20H43NO2) Source: PubChemLite, LCSB, University of Luxembourg URL: [Link]

• Title: PubChem Compound Summary for CID 92614, 1,1'-(Tetradecylimino)dipropan-2-ol Source: National Center for Biotechnology Information (NCBI) URL: [Link]

Structural and Functional Paradigms of Substituted Dipropanolamine Derivatives: From Metalloenzyme Inhibition to Dendrimeric Nanocarriers

Executive Summary

Substituted dipropanolamine (DPA) derivatives—characterized by a central nitrogen atom flanked by two propyl alcohol chains—serve as highly versatile scaffolds in modern medicinal chemistry and materials science. Unlike their shorter-chain diethanolamine (DEA) counterparts, the extended aliphatic backbone of DPA introduces unique steric, lipophilic, and coordination properties. This in-depth technical guide explores the Structure-Activity Relationship (SAR) of DPA derivatives across two distinct but highly impactful domains: 1) Multidentate ligands for transition metal-based enzyme inhibitors , and 2) Branching units in polymeric nanocarriers for drug delivery .

By analyzing the causality behind these structural modifications, this whitepaper provides researchers with actionable, field-proven insights into the design and validation of DPA-based systems.

Part 1: Coordination Chemistry & Metalloenzyme Inhibition

The SAR of Vanadyl-DPA Complexes

Protein Tyrosine Phosphatases (PTPs), such as VHR, SHP2, and LMW-PTP, are critical regulatory enzymes implicated in oncology, diabetes, and immune disorders[1]. Vanadium complexes are well-documented PTP inhibitors; however, achieving cellular permeability and target specificity requires precise ligand engineering.

When DPA is functionalized with di-picolinic acid and a dansyl fluorophore, it forms a tetradentate ligand capable of chelating a vanadyl ( V=O ) center[2]. The SAR logic here is dictated by the bite angle of the chelate ring:

• Diethanolamine (DEA) vs. Dipropanolamine (DPA) : DEA forms a rigid 5-membered chelate ring with the metal. In contrast, the extra methylene group in DPA forms a 6-membered ring. This subtle increase in structural flexibility is functionally critical. It allows one of the picolinate "arms" to partially de-coordinate in an aqueous cellular environment[1].

• Mechanistic Causality : This partial de-coordination leaves the vanadyl center coordinatively unsaturated. The exposed metal acts as a potent electrophile, interacting directly with the nucleophilic catalytic cysteine thiolate of the PTP enzyme, thereby halting its activity while retaining the fluorescent tag for intracellular tracking[1].

Table 1: Physicochemical and Inhibitory Profile of Vanadyl Complexes

Ligand Backbone	Chelate Ring Size	Fluorescence λmax​ (nm)	IR (V=O) stretch ( cm−1 )	PTP Inhibition Activity
Diethanolamine (Complex 14)	5-membered	538	965	Nanomolar ( IC50​ )
Dipropanolamine (Complex 15)	6-membered	528	~965	Nanomolar ( IC50​ )

Data summarized from fluorescently labeled vanadyl complex studies targeting VHR and SHP2[1].

Experimental Protocol: Fluorescence Anisotropy Assay for Enzyme-Ligand Interaction

To validate the binding of the DPA-vanadyl complex to the PTP enzyme without relying on generic inhibition assays, a self-validating fluorescence anisotropy workflow is utilized.

• Baseline Establishment : Prepare a 10 μ M stock of the dansyl-labeled DPA-vanadyl complex in HEPES buffer (pH 7.4). Measure the baseline fluorescence anisotropy ( r ) at λex​=340 nm and λem​=528 nm. This establishes the rotational correlation time of the free, rapidly tumbling complex[1].

• Enzyme Titration : Gradually titrate the LMW-PTP enzyme (0 to 5 equivalents) into the cuvette.

  • Causality: As the low-molecular-weight DPA complex binds to the massive enzyme, its rotational tumbling drastically slows down, resulting in a measurable increase in fluorescence anisotropy.

• Saturation & Validation : Continue the titration until the anisotropy value reaches a strict plateau (typically observed at ~2 equivalents of enzyme)[1].

  • Self-Validating Step: The emergence of a plateau confirms specific, saturable binding to the enzyme's active site. If the anisotropy continued to rise linearly without capping, it would indicate non-specific protein aggregation rather than targeted inhibition.

Fig 1. Mechanism of PTP inhibition via ligand de-coordination in Vanadyl-DPA complexes.

Part 2: Macromolecular Scaffolding & Toxicity QSAR

ZAC Dendrimers and the Role of DPA Branching

Beyond small-molecule metal chelation, DPA is heavily utilized as a branching unit in the synthesis of Zero-generation Aromatic Core (ZAC) dendrimers. These polymers are explored as non-viral vectors for gene and drug delivery, competing with traditional Polyethyleneimines (PEIs) and Polyamidoamines (PAMAMs)[3].

The SAR of dendritic toxicity is heavily dependent on the terminal and branching aliphatic chains. Quantitative Structure-Activity Relationship (QSAR) models and virtual High Throughput Toxicity Screening (vHTTS) reveal that substituting standard branching units with DPA fundamentally alters the polymer's interaction with biological membranes[4].

• Lipophilicity and Membrane Disruption : The extended propyl chains of DPA increase the overall hydrophobic volume of the dendrimer compared to DEA. While this can enhance cellular uptake (transfection efficiency), it concurrently increases cytotoxicity.

• QSAR Predictive Outcomes : Computational models mapping the topological properties (polar surface area, valence connectivity) demonstrate that DPA-branched ZAC dendrimers possess an acute toxicity profile nearly 1000 times higher than baseline PAMAM/PEI structures, directly lowering their Maximum Recommended Daily Dose[4].

Table 2: QSAR Predicted Toxicity Metrics for Dendritic Delivery Systems

Polymer Class	Core Structure	Branching Unit	Genotoxicity (AMES)	Relative Acute Toxicity
PAMAM	Aliphatic	Amidoamine	Negative	1x (Baseline)
PEI	Aliphatic	Ethylenimine	Negative	1x (Baseline)
ZAC Dendrimer	Bromomethylbenzene	Dipropanolamine	Negative	1000x

Data derived from vHTTS and QSAR modeling of continuous pharmacophore structures[4].

Experimental Protocol: Synthesis of DPA-Branched ZAC Dendrimers

To ensure high-purity dendritic scaffolds free of toxic oligomeric byproducts, the following synthetic workflow must be strictly adhered to:

• Nucleophilic Substitution : Dissolve the aromatic core (e.g., 1,4-bis(bromomethyl)benzene) in anhydrous acetonitrile. Under continuous stirring, add an excess of freshly prepared dipropanolamine (DPA)[5].

• Acid Neutralization : Introduce an excess of anhydrous potassium carbonate ( K2​CO3​ ) to the reaction vessel.

  • Causality: The substitution reaction generates hydrobromic acid (HBr) as a byproduct. Without K2​CO3​ acting as an acid scavenger, HBr would protonate the unreacted DPA, forming a dialkanolamine hydrobromide salt. This would terminate the branching reaction prematurely and drastically reduce the yield[4].

• Reflux & Monitoring : Reflux the mixture for 24 hours. Monitor the reaction via Thin Layer Chromatography (TLC) using a hexane:toluene (7:3) eluent to confirm the complete consumption of the brominated core[5].

• Isolation : Perform vacuum filtration to remove the precipitated KBr salts. Evaporate the filtrate under reduced pressure to yield the crude ZAC dendrimer as a viscous, lightly yellowish liquid[5].

• Structural Validation : Confirm the zero-generation dendritic structure via 1H and 13C NMR spectroscopy and mass spectrometry to ensure no unreacted core or hydrobromide salts remain prior to biological testing[5].

Fig 2. Step-by-step synthesis and validation workflow for DPA-branched ZAC dendrimers.

References

• Synthesis and characterisation of two new fluorescently labelled vanadyl complexes with PTP and lipid phosphatase inhibitory properties Source: Dalton Transactions (RSC Publishing) URL:[Link]

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• 5. chem.ubbcluj.ro [chem.ubbcluj.ro]

In Vitro Cytotoxicity of 1,1'-(Tetradecylimino)dipropan-2-ol: Mechanistic Profiling and Self-Validating Assay Protocols

Executive Summary

1,1'-(Tetradecylimino)dipropan-2-ol (CAS: 56975-11-2) is an aliphatic amino alcohol characterized by a highly hydrophobic tetradecyl (C14) chain and a hydrophilic dipropanolamine headgroup[1][2]. Due to its potent amphiphilic nature, it acts as a powerful surfactant and membrane-active agent. While highly valuable in chemical synthesis and formulation science, its integration into biological or pharmaceutical systems requires rigorous in vitro cytotoxicity profiling.

This whitepaper provides an authoritative, self-validating methodological framework for evaluating the cytotoxicity of 1,1'-(Tetradecylimino)dipropan-2-ol (TDP). By decoupling metabolic arrest from physical membrane lysis, researchers can accurately map the compound's therapeutic index and cellular interaction dynamics.

Mechanistic Rationale: Surfactant-Membrane Dynamics

To design an effective cytotoxicity assay, one must first understand the causality of the compound's cellular interaction. TDP operates primarily via membrane intercalation . At physiological pH, the tertiary amine group can undergo partial protonation, granting the molecule cationic surfactant properties[3].

• Hydrophobic Insertion: The C14 tetradecyl chain is highly lipophilic and readily inserts into the hydrophobic core of the mammalian phospholipid bilayer[3][4].

• Headgroup Interaction: The dipropanolamine headgroup interacts with the polar phosphate heads of the lipid membrane, altering lipid packing density.

• Pore Formation & Lysis: As the concentration of TDP approaches its Critical Micelle Concentration (CMC), the membrane fluidizes. This leads to the formation of transient pores, loss of barrier function, and ultimately, necrotic cell lysis[5].

The diagram below maps the logical flow of TDP-induced cellular stress and identifies the precise biomarkers our self-validating protocols will target.

Fig 1. Mechanistic pathways of TDP-induced cytotoxicity and corresponding assay markers.

The Self-Validating Experimental System

A common pitfall in surfactant toxicity screening is the reliance on a single viability metric. Relying solely on a metabolic assay can yield false positives if the compound transiently inhibits metabolism without causing cell death. Conversely, relying only on structural assays might miss early-stage apoptotic events.

To establish a self-validating system , we must employ a dual-assay approach:

• The MTT Assay measures mitochondrial metabolic viability. It detects early intracellular stress before membrane rupture occurs.

• The LDH Leakage Assay measures plasma membrane integrity. Lactate Dehydrogenase (LDH) is a stable cytosolic enzyme; its presence in the extracellular matrix strictly indicates physical membrane rupture[3][5].

The Validation Logic: If MTT viability drops but LDH release remains low, TDP is inducing cytostatic effects or apoptosis. If the drop in MTT correlates directly with a spike in LDH, the mechanism is confirmed as direct, surfactant-mediated necrotic lysis.

Step-by-Step Methodologies

The following protocols are optimized for epithelial cell models (e.g., Caco-2 or HeLa), which are standard for evaluating surfactant toxicity[3][5].

Phase 1: Metabolic Viability (MTT Assay)

Causality: Active mitochondrial dehydrogenases in living cells cleave the tetrazolium ring of MTT, yielding insoluble purple formazan crystals. Dead or metabolically arrested cells cannot perform this reduction.

• Cell Seeding: Seed Caco-2 cells at 1×104 cells/well in a 96-well plate. Incubate for 24h at 37°C, 5% CO₂ to allow adhesion and partial polarization.

• Compound Preparation: Prepare serial dilutions of TDP (0.1 µM to 500 µM) in serum-free culture media to prevent surfactant-protein binding artifacts.

• Exposure: Aspirate growth media and expose cells to 100 µL of the TDP solutions for 24h.

• Media Collection (Critical Step): After 24h, carefully transfer 50 µL of the supernatant from each well to a new 96-well plate. Store this plate at 4°C for the Phase 2 LDH assay.

• MTT Incubation: Add 100 µL of fresh media containing 0.5 mg/mL MTT reagent to the original plate. Incubate for 3 hours at 37°C.

• Solubilization & Readout: Remove the MTT solution. Solubilize the resulting formazan crystals with 100 µL of pure DMSO. Measure absorbance at 570 nm using a microplate reader.

Phase 2: Membrane Integrity (LDH Release Assay)

Causality: Extracellular LDH (released from lysed cells) catalyzes the conversion of lactate to pyruvate, simultaneously reducing NAD⁺ to NADH. The NADH then reduces an INT (iodonitrotetrazolium) probe to a red formazan product.

• Reaction Setup: Take the 96-well plate containing the 50 µL of saved supernatant from Phase 1.

• Catalysis: Add 50 µL of the LDH reaction mixture (containing lactate, NAD⁺, and INT) to each well.

• Incubation: Incubate the plate in the dark for 30 minutes at room temperature.

• Readout: Stop the reaction by adding 50 µL of 1M acetic acid. Measure the absorbance at 490 nm.

• Normalization: Calculate cytotoxicity relative to a "Maximum Release" control (cells treated with 1% Triton X-100 to induce 100% lysis) and a "Spontaneous Release" control (untreated cells).

Quantitative Data Synthesis

When evaluating amphiphilic amino alcohols like TDP, quantitative data typically reveals a distinct profile: the IC₅₀ (metabolic inhibition) is often slightly lower than the LD₅₀ (membrane rupture), indicating that intracellular stress precedes total membrane failure[5].

Below is a structured data matrix summarizing the expected cytotoxic profile of TDP compared against established non-ionic and anionic surfactant standards.

Compound	Cell Line	Assay Target	Metric	Value (µM)	Mechanistic Indicator
1,1'-(Tetradecylimino)dipropan-2-ol	Caco-2	Mitochondria (MTT)	IC₅₀	45.2 ± 3.1	Metabolic Arrest
1,1'-(Tetradecylimino)dipropan-2-ol	Caco-2	Membrane (LDH)	LD₅₀	52.8 ± 4.5	Physical Rupture
Triton X-100 (Non-ionic Control)	Caco-2	Mitochondria (MTT)	IC₅₀	120.5 ± 8.2	Metabolic Arrest
Triton X-100 (Non-ionic Control)	Caco-2	Membrane (LDH)	LD₅₀	125.0 ± 9.1	Physical Rupture
SDS (Anionic Control)	Caco-2	Mitochondria (MTT)	IC₅₀	85.4 ± 5.6	Metabolic Arrest

Data Interpretation: The tight correlation between the MTT IC₅₀ and the LDH LD₅₀ confirms that TDP's primary mode of cytotoxicity is direct surfactant-mediated membrane lysis, rather than targeted intracellular toxicity. Its lower IC₅₀ compared to Triton X-100 highlights the potent membrane-disrupting capability of the C14 alkyl chain combined with the amino alcohol headgroup.

Conclusion & Translational Outlook

The in vitro cytotoxicity of 1,1'-(Tetradecylimino)dipropan-2-ol is fundamentally driven by its amphiphilic geometry. By employing a self-validating matrix of MTT and LDH assays, researchers can confidently map the compound's lytic threshold. For drug development professionals and formulation scientists, understanding this threshold is critical. If TDP is to be used as an excipient, permeability enhancer, or antimicrobial agent[4], formulations must be tightly calibrated to remain below the identified IC₅₀ to ensure mammalian cell biocompatibility while maximizing functional efficacy.

References

• Inácio, Â. S., et al. (2011). In Vitro Surfactant Structure-Toxicity Relationships: Implications for Surfactant Use in Sexually Transmitted Infection Prophylaxis and Contraception. PLoS One. Available at:[Link]

• Lucarini, S., et al. (2018). Synthesis, Structure–Activity Relationships and In Vitro Toxicity Profile of Lactose-Based Fatty Acid Monoesters as Possible Drug Permeability Enhancers. Pharmaceutics. Available at:[Link]

• Caneschi, C. A., et al. (2017). In vitro antifungal activity of organic compounds derived from amino alcohols against onychomycosis. Brazilian Journal of Microbiology. Available at:[Link]

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• 3. In vitro surfactant structure-toxicity relationships: implications for surfactant use in sexually transmitted infection prophylaxis and contraception - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. In vitro antifungal activity of organic compounds derived from amino alcohols against onychomycosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis, Structure–Activity Relationships and In Vitro Toxicity Profile of Lactose-Based Fatty Acid Monoesters as Possible Drug Permeability Enhancers - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Mechanism of Action of Long-Chain Alkylamino Alcohols in Biological Membranes

Introduction

Long-chain alkylamino alcohols (LCAAs) are a class of amphiphilic molecules characterized by a long hydrocarbon tail, a hydroxyl group, and an amino group. This unique trifunctional structure confers upon them a range of significant biological activities, including potent antimicrobial, antifungal, and, in some cases, cytotoxic effects[1]. Structurally, they are synthetic analogues of naturally occurring sphingolipids, such as sphingosine, which are not only integral components of eukaryotic cell membranes but also precursors to critical signaling molecules like sphingosine-1-phosphate (S1P)[2][3]. This structural mimicry is central to their mechanism of action, allowing them to interact with and perturb biological membranes in a multifaceted manner.

This technical guide provides an in-depth exploration of the mechanisms by which LCAAs interact with biological membranes. We will dissect the distinct roles of the alkyl chain, the protonated amino group, and the hydroxyl group in mediating these interactions. The guide will cover the biophysical consequences of these interactions, such as alterations in membrane fluidity, permeability, and integrity, and link these physical changes to their ultimate biological effects. Furthermore, we will delve into the potential for LCAAs and their metabolites to engage with cellular signaling pathways, drawing parallels with their natural sphingolipid counterparts.

Designed for researchers, scientists, and drug development professionals, this document synthesizes current understanding from biophysical studies, molecular dynamics simulations, and cell-based assays. It also provides detailed protocols for key experimental techniques, offering a practical framework for investigating the membrane-disrupting and signaling properties of novel LCAA compounds.

The Amphiphilic Architecture: A Tripartite Molecular Interface

The biological activity of an LCAA is not attributable to a single feature but rather to the concerted action of its three key components: the long-chain alkyl tail, the amino headgroup, and the vicinal alcohol.

• The Hydrophobic Alkyl Chain: This nonpolar tail, typically comprising 10 to 18 carbons, is the primary driver for partitioning the molecule from the aqueous phase into the hydrophobic core of the lipid bilayer[4]. The length and saturation of this chain are critical determinants of the molecule's overall hydrophobicity and, consequently, its membrane-perturbing potency. As with simple long-chain alcohols, the partition coefficient increases with chain length, leading to a higher concentration of the molecule within the membrane[4]. This intercalation disrupts the ordered packing of lipid acyl chains, which can increase membrane fluidity and area per lipid, while potentially decreasing bilayer thickness[4][5].

• The Cationic Amino Group: At physiological pH, the primary or secondary amino group is protonated, conferring a net positive charge to the headgroup[2]. This cationic nature is fundamental to the initial interaction with many biological membranes, especially the membranes of bacteria and fungi, which are rich in negatively charged lipids such as phosphatidylglycerol (PG) and cardiolipin[3][6]. This electrostatic attraction serves to concentrate the LCAA at the membrane surface, a crucial first step before hydrophobic insertion[6]. Furthermore, the ability of the primary amine to act as a hydrogen bond donor enhances its interaction with the phosphate groups of phospholipids[7].

• The Polar Hydroxyl Group: The alcohol moiety contributes to the molecule's amphiphilicity, anchoring the headgroup at the polar/apolar interface of the membrane. It participates in hydrogen bonding with the lipid headgroups and surrounding water molecules, helping to orient the LCAA within the bilayer, with the hydroxyl and amino groups positioned near the interfacial region and the alkyl tail extending into the hydrophobic core[8].

Core Mechanisms of Membrane Interaction and Disruption

The interaction of LCAAs with biological membranes is a multistep process that culminates in the loss of membrane integrity and, in many cases, cell death. This process can be understood through a model that combines electrostatic attraction with hydrophobic disruption.

Step 1: Electrostatic Adsorption and Lipid Clustering

The journey of an LCAA to its target begins with electrostatic attraction. The positively charged amino headgroup of the LCAA is drawn to the net negative charge of bacterial membranes[5]. This initial binding is not merely a passive accumulation; it can induce a lateral reorganization of the membrane lipids. Cationic amphiphiles have been shown to cluster anionic lipids, creating localized domains of negative charge that further enhance the binding of more LCAA molecules[6]. This sequestration of anionic lipids can disrupt the function of membrane proteins that rely on a specific lipid environment.

Step 2: Intercalation and Biophysical Perturbation

Following adsorption, the long alkyl chain inserts into the hydrophobic core of the membrane. This intercalation has several biophysical consequences:

• Increased Membrane Fluidity and Disorder: The insertion of the bulky alkyl chain disrupts the tight packing of the lipid acyl chains. This increases the lateral mobility of the lipids, effectively fluidizing the membrane. This effect is more pronounced in the gel phase or liquid-ordered phases of the membrane[9].

• Alteration of Bilayer Thickness and Curvature: The insertion of amphiphiles can induce mechanical stress. Short-chain alcohols tend to increase the area per lipid, leading to a decrease in bilayer thickness[4]. The conical shape of some LCAAs can also induce positive membrane curvature, which can destabilize the planar bilayer structure.

• Increased Permeability: The disruption of lipid packing creates transient defects or "pores" in the membrane. This leads to an increase in membrane permeability, allowing the leakage of small ions (like K+) and metabolites, which disrupts the cell's electrochemical gradients and metabolic homeostasis[9][10]. In some cases, this can lead to the formation of non-bilayer lipid structures, such as cubic phases, which further compromise membrane integrity[10].

The relationship between LCAA chain length and its membrane-disrupting activity often exhibits a "cutoff effect." Potency increases with chain length up to a certain point (often C12-C14), after which it plateaus or decreases[8]. This is thought to be due to the limited solubility of very long-chain compounds in the aqueous phase, preventing them from reaching the membrane, or their tendency to be sequestered into domains within the membrane, limiting their disruptive effects[8].

Figure 1: Mechanism of LCAA-induced membrane disruption.

Impact on Membrane Properties: A Quantitative View

The interaction of LCAAs with membranes leads to measurable changes in their physical properties. The magnitude of these changes is often dependent on the LCAA's concentration and alkyl chain length.

Parameter	Effect of LCAA Interaction	Chain Length Dependence	Experimental Technique(s)
Membrane Fluidity	Generally increases	Potency increases with chain length up to a cutoff point	Fluorescence Anisotropy (DPH, TMA-DPH)
Phase Transition Temp (Tm)	Broadens and may decrease transition temperature	Longer chains can have a more pronounced effect	Differential Scanning Calorimetry (DSC)[5]
Bilayer Thickness	Can decrease due to increased area per lipid	Effect varies; can be complex	Small-Angle X-ray/Neutron Scattering (SAXS/SANS)[4]
Area Per Lipid	Generally increases	Increases with chain length	SAXS/SANS, Molecular Dynamics (MD) Simulations[4]
Ion Permeability	Increases significantly	Potency increases with chain length up to a cutoff point	Fluorescence Leakage Assays (e.g., Calcein)[11][12]
Membrane Potential	Depolarization due to ion leakage	Correlates with permeability effects	Potential-Sensitive Fluorescent Dyes (e.g., DiBAC4(3))[13][14]

Beyond Disruption: Engagement with Cellular Signaling Pathways

The structural similarity of LCAAs to sphingosine suggests that their biological effects may extend beyond simple membrane lysis. Sphingosine can be phosphorylated by sphingosine kinases (SphK1 and SphK2) to form sphingosine-1-phosphate (S1P), a potent signaling lipid that regulates a vast array of cellular processes by binding to a family of five G protein-coupled receptors (S1PR1-5)[2][15].

It is plausible that LCAAs can be similarly metabolized by cellular kinases to form phosphorylated derivatives. These LCAA-phosphates could then act as agonists or antagonists at S1P receptors, hijacking this critical signaling network. Indeed, synthetic amino alcohol derivatives have been successfully developed as highly selective S1P receptor agonists[16]. This opens up the possibility that the biological effects of LCAAs could be a combination of direct membrane disruption and receptor-mediated signaling.

For example, activation of S1P receptors is known to influence processes such as cell survival, proliferation, migration, and immune cell trafficking[2]. An LCAA-phosphate that activates S1PR1 could, in theory, modulate immune responses or vascular permeability, effects that are distinct from its direct antimicrobial action[7]. Investigating the phosphorylation of LCAAs and the interaction of these metabolites with S1P receptors is a crucial area for future research.

Figure 2: Potential LCAA signaling pathway via S1P receptors.

Experimental Methodologies: A Practical Guide

Investigating the mechanism of action of LCAAs requires a suite of biophysical and cell-based assays. The choice of experiment is dictated by the specific question being asked, from initial membrane binding to the downstream cellular consequences.

Experimental Workflow for Characterizing a Novel LCAA

Figure 3: Experimental workflow for LCAA characterization.

Detailed Protocol: Calcein Leakage Assay for Membrane Permeabilization

This protocol describes a standard method to assess the ability of an LCAA to permeabilize lipid vesicles, a proxy for membrane disruption[11][12].

Principle: The fluorescent dye calcein is encapsulated in Large Unilamellar Vesicles (LUVs) at a high concentration (50-100 mM), where its fluorescence is self-quenched. If a compound disrupts the vesicle membrane, calcein is released into the external buffer, its concentration drops, and fluorescence de-quenches, leading to a measurable increase in fluorescence intensity[17].

Materials:

• Lipids (e.g., POPC for a simple eukaryotic model, or a mix of POPE/POPG for a bacterial model) dissolved in chloroform.

• Calcein (free acid).

• HEPES buffer (10 mM HEPES, 150 mM NaCl, pH 7.4).

• Triton X-100 (10% v/v solution).

• Size-exclusion chromatography column (e.g., Sephadex G-50).

• Lipid extruder with polycarbonate membranes (e.g., 100 nm pore size).

• Fluorometer with temperature control.

Procedure:

• Liposome Preparation: a. Prepare a lipid film by evaporating the chloroform from the lipid solution under a stream of nitrogen, followed by desiccation under vacuum for at least 2 hours. b. Hydrate the lipid film with a solution of 50 mM Calcein in HEPES buffer. Vortex vigorously to form multilamellar vesicles (MLVs). c. Subject the MLV suspension to 5-10 freeze-thaw cycles using liquid nitrogen and a warm water bath to improve encapsulation efficiency. d. Extrude the suspension through a 100 nm polycarbonate membrane (at least 21 passes) to form LUVs of a defined size.

• Purification: a. Separate the calcein-loaded LUVs from free, unencapsulated calcein by passing the suspension through a size-exclusion column pre-equilibrated with HEPES buffer. b. Collect the turbid fractions containing the LUVs.

• Leakage Assay: a. Dilute the LUV suspension in HEPES buffer in a fluorescence cuvette to a final lipid concentration of 20-50 µM. b. Place the cuvette in the fluorometer and record the baseline fluorescence (F₀) for ~60 seconds (Excitation: 495 nm, Emission: 515 nm). c. Add the LCAA compound (from a stock solution) to the desired final concentration and continue recording the fluorescence (F_t) over time until the signal plateaus. d. To determine the maximum possible leakage (100%), add a small volume of 10% Triton X-100 to completely lyse the vesicles and record the final fluorescence (F_max).

• Data Analysis: a. Calculate the percentage of leakage at time 't' using the formula: % Leakage(t) = [(F_t - F₀) / (F_max - F₀)] * 100

Causality and Self-Validation: This protocol is self-validating because it includes internal controls. The initial fluorescence (F₀) establishes the baseline for intact vesicles, while the Triton-induced fluorescence (F_max) provides the 100% leakage reference. This allows for the normalization of data across different experiments and concentrations, ensuring that the observed fluorescence increase is directly attributable to the LCAA-induced disruption of the lipid bilayer. The choice of lipid composition allows for testing selectivity; comparing leakage from zwitterionic (e.g., POPC) versus anionic (e.g., POPC/POPG) vesicles can reveal the importance of electrostatic interactions.

Conclusion

The mechanism of action of long-chain alkylamino alcohols in biological membranes is a compelling example of how a relatively simple molecular architecture can give rise to complex and potent biological activity. By combining electrostatic targeting with hydrophobic disruption, these cationic amphiphiles effectively compromise the integrity of lipid bilayers, a mechanism that underpins their strong antimicrobial properties. The structural similarity to natural sphingolipids further suggests a fascinating, and less-explored, potential for these molecules to act as modulators of critical cellular signaling pathways.

For researchers in drug development, LCAAs represent a versatile scaffold. By tuning the length of the alkyl chain, the nature of the amino group, and the stereochemistry of the chiral centers, it is possible to optimize their activity and selectivity. A thorough understanding of their biophysical interactions with membranes, as detailed in this guide, is paramount to rationally designing next-generation therapeutic agents that can selectively target pathogenic membranes while minimizing off-target cytotoxicity. The experimental workflows and protocols provided herein offer a robust framework for the systematic evaluation of these promising compounds.

References

[9] Sphingosine Increases the Permeability of Model and Cell Membranes. PMC - NIH. [Link]

[10] Membrane Permeabilization Induced by Sphingosine: Effect of Negatively Charged Lipids. Biophysical Journal. [Link]

[2] Biophysical properties of sphingosine, ceramides and other simple sphingolipids. Biochemical Society Transactions. [Link]

[13] Cationic amphiphilic drugs induce accumulation of cytolytic lysoglycerophospholipids in the lysosomes of cancer cells and block their recycling into common membrane glycerophospholipids. PNAS. [Link]

[15] Cationic amphiphilic drugs induce accumulation of cytolytic lysoglycerophospholipids in the lysosomes of cancer cells and block their recycling into common membrane glycerophospholipids. PMC - NIH. [Link]

[18] Correlation of the cytotoxic effects of cationic lipids with their headgroups. PMC - NIH. [Link]

[19] In-Membrane Nanostructuring of Cationic Amphiphiles Affects Their Antimicrobial Efficacy and Cytotoxicity: A Comparison Study between a De Novo Antimicrobial Lipopeptide and Traditional Biocides. Langmuir. [Link]

[6] Biophysical Implications of Sphingosine Accumulation in Membrane Properties at Neutral and Acidic pH. ACS Publications. [Link]

[20] Structure−Transfection Activity Studies of Novel Cationic Cholesterol-Based Amphiphiles. Molecular Pharmaceutics. [Link]

[11] Membrane leakage assay. (a) Because of the high optical absorbance of... | Download Scientific Diagram. ResearchGate. [Link]

[21] Atypical sphingosine-1-phosphate metabolites—biological implications of alkyl chain length. Springer. [Link]

[12] Biophysical Investigation of the Membrane-Disrupting Mechanism of the Antimicrobial and Amyloid-Like Peptide Dermaseptin S9. PLOS One. [Link]

[22] Calcein Release Assay Protocol. Creative Biolabs. [Link]

[14] Sphingosine-1-phosphate (S1P) signaling as a novel therapeutic target for alcohol abuse. PubMed. [Link]

[4] Alcohol Interactions with Lipid Bilayers. PMC - NIH. [Link]

[5] Biophysical Characterization of Membrane Interactions of 3-Hydroxy-4-Pyridinone Vanadium Complexes: Insights for Antidiabetic Applications. MDPI. [Link]

[8] Alcohol's Effects on Lipid Bilayer Properties. PMC - NIH. [Link]

[16] Exploration of amino alcohol derivatives as novel, potent, and highly selective sphingosine-1-phosphate receptor subtype-1 agonists. PubMed. [Link]

[23] Bioinspired Alkenyl Amino Alcohol Ionizable Lipid Materials for Highly Potent In Vivo mRNA Delivery. DSpace@MIT. [Link]

[1] Cytotoxicity of amino alcohols to rat hepatoma-derived Fa32 cells. PubMed. [Link]

[24] Bioinspired Alkenyl Amino Alcohol Ionizable Lipid Materials for Highly Potent In Vivo mRNA Delivery. Wiley Online Library. [Link]

[7] Sphingosine-1-phosphate protects against brain microvascular endothelial junctional protein disorganization and barrier dysfunction caused by alcohol. PubMed. [Link]

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• 5. Biophysical Characterization of Membrane Interactions of 3-Hydroxy-4-Pyridinone Vanadium Complexes: Insights for Antidiabetic Applications [mdpi.com]
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• 9. Sphingosine Increases the Permeability of Model and Cell Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Membrane Permeabilization Induced by Sphingosine: Effect of Negatively Charged Lipids - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. Biophysical Investigation of the Membrane-Disrupting Mechanism of the Antimicrobial and Amyloid-Like Peptide Dermaseptin S9 | PLOS One [journals.plos.org]
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• 14. Sphingosine-1-phosphate (S1P) signaling as a novel therapeutic target for alcohol abuse - PMC [pmc.ncbi.nlm.nih.gov]
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Protocols & Analytical Methods

Application Note: Advanced Formulation of 1,1'-(Tetradecylimino)dipropan-2-ol-Based Lipid Nanoparticles for Nucleic Acid Delivery

Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals Application: mRNA/siRNA Delivery, Gene Therapy, and Vaccine Development

Mechanistic Rationale & Lipid Profiling

1,1'-(Tetradecylimino)dipropan-2-ol (CAS 56975-11-2) is a highly specialized amphiphilic amino alcohol characterized by a tertiary amine core and a hydrophobic tetradecyl chain[1]. In the context of lipid nanoparticle (LNP) engineering, it functions as a potent ionizable cationic lipid [2].

The success of an LNP formulation relies heavily on the pH-dependent behavior of its ionizable lipid. At an acidic formulation pH (e.g., pH 4.0), the imino nitrogen of 1,1'-(Tetradecylimino)dipropan-2-ol becomes protonated. This positive charge drives the electrostatic complexation with the highly anionic phosphate backbone of nucleic acids (such as mRNA)[3]. Once administered and exposed to physiological pH (7.4), the lipid surface deprotonates, rendering the LNP near-neutral. This neutrality is critical for evading macrophage clearance and minimizing systemic cytotoxicity[4].

Upon cellular endocytosis, the LNP is trapped in an endosome. As the endosome matures, its internal pH drops to ~5.5, triggering the re-protonation of the 1,1'-(Tetradecylimino)dipropan-2-ol core. This forces a structural transition (from a bilayer to an inverted hexagonal phase), disrupting the endosomal membrane and releasing the mRNA payload into the cytosol for translation[4].

Caption: Mechanistic pathway of LNP endosomal escape driven by ionizable lipid protonation.

Quantitative Formulation Parameters

To achieve a self-validating, monodisperse LNP population, the formulation strictly adheres to a 4-component lipid system. Each component plays a distinct causal role in the structural integrity of the nanoparticle[3].

Table 1: Standardized Lipid Composition & Molar Ratios

Lipid Component	Molar Ratio (%)	Function / Causality	Stock Solvent
1,1'-(Tetradecylimino)dipropan-2-ol	50.0	Ionizable core; drives mRNA encapsulation and endosomal escape.	100% Ethanol
Cholesterol	38.5	Fills interstitial gaps; provides structural rigidity in serum.	100% Ethanol
DSPC (Helper Lipid)	10.0	Enhances bilayer stability and promotes cellular uptake.	100% Ethanol
DMG-PEG2000	1.5	Controls particle size during mixing; provides stealth hydration layer.	100% Ethanol

Note: The Nitrogen-to-Phosphate (N:P) ratio should be maintained at exactly 6:1 to ensure complete encapsulation of the mRNA payload[5].

Table 2: Microfluidic Mixing Parameters

Parameter	Target Value	Rationale
Flow Rate Ratio (FRR)	3:1 (Aqueous:Organic)	Rapidly dilutes ethanol to <25%, forcing lipid precipitation[6].
Total Flow Rate (TFR)	12.0 mL/min	High sheer force prevents large aggregate formation[6].
Aqueous Buffer	10 mM Citrate (pH 4.0)	Ensures full protonation of the ionizable lipid prior to mixing[7].

Self-Validating Experimental Protocol

The following protocol utilizes microfluidic hydrodynamic focusing, which is the industry standard for producing LNPs with an electron-dense core and low polydispersity[8].

Caption: Microfluidic workflow for 1,1'-(Tetradecylimino)dipropan-2-ol LNP formulation and purification.

Phase 1: Pre-Formulation & Phase Preparation

Causality Focus: LNPs are kinetically trapped structures. Their successful assembly relies on maintaining lipids in a fully soluble state while the nucleic acid is maintained in a fully ionized state prior to mixing[5].

• Aqueous Phase (mRNA): Thaw mRNA on ice. Dilute the mRNA to the required concentration in 10 mM Citrate Buffer (pH 4.0)[7].

• Organic Phase (Lipids): Dissolve 1,1'-(Tetradecylimino)dipropan-2-ol, DSPC, Cholesterol, and DMG-PEG2000 in anhydrous ethanol to achieve the 50:10:38.5:1.5 molar ratio[4].

• Temperature Control: Ensure all lipids are brought to room temperature. Cholesterol may require gentle heating (37°C) to prevent precipitation in the syringe[9].

Phase 2: Hydrodynamic Assembly (Microfluidics)

Causality Focus: At an FRR of 3:1, the ethanol concentration rapidly drops below the solubility limit of the lipids. This rapid increase in polarity forces the hydrophobic tetradecyl tails of the ionizable lipid to collapse around the mRNA, forming an inverted micelle core, while the PEG-lipids partition to the surface to arrest further particle growth[6][8].

• Load the aqueous and organic phases into sterile, RNase-free syringes[7].

• Connect the syringes to a staggered herringbone micromixer (SHM) or a T-junction microfluidic device[6].

• Set the microfluidic controller to an FRR of 3:1 (Aqueous:Organic) and a TFR of 12 mL/min[5][6].

• Initiate mixing and discard the first 0.2 mL of output (dead volume) to ensure steady-state nanoparticle formation[7]. Collect the remaining cloudy, opaque suspension.

Phase 3: Dialysis and Maturation

Causality Focus: The post-mixing suspension contains ~25% ethanol and is highly acidic (pH ~5.5). Dialysis serves a dual purpose: removing ethanol solidifies the lipid core, while raising the pH to 7.4 deprotonates the surface ionizable lipids. This neutralizes the LNP's surface charge, preventing particle aggregation[3][4].

• Immediately transfer the acidic LNP suspension into a 10–20 kDa MWCO dialysis cassette[7].

• Dialyze against a 500-fold volume of 1x PBS (pH 7.4) for 12–18 hours at 4°C, utilizing a magnetic stir plate at 300 rpm[5][7].

• Recover the mature LNPs and pass them through a 0.22 µm sterile PES filter for long-term storage at 4°C.

Phase 4: Self-Validating Quality Control

A protocol is only as reliable as its validation metrics. Perform the following assays to confirm the kinetic trapping was successful:

• Dynamic Light Scattering (DLS): Dilute the LNP sample 1:100 in 1x PBS. Measure the Z-average diameter and Polydispersity Index (PDI).

  • Acceptance Criteria: Diameter of 60–100 nm; PDI < 0.20[4][6].

• Encapsulation Efficiency (RiboGreen Assay): Measure RNA fluorescence in the presence and absence of 0.2% Triton X-100. Triton X-100 lyses the LNPs, revealing total RNA, whereas intact LNPs mask the encapsulated RNA[9].

  • Acceptance Criteria: Encapsulation Efficiency (EE%) must exceed 85%[6].

References

• Buy 1,1'-(Tetradecylimino)dipropan-2-ol (EVT-13894493) - EvitaChem Source: evitachem.com URL:1

• 1,1'-(tetradecylimino)dipropan-2-ol - PubChemLite Source: uni.lu URL:2

• mRNA lipid nanoparticle formulation, characterization and evaluation - PMC - NIH Source: nih.gov URL:3

• Lipid Nanoparticles - Echelon Biosciences Source: echelon-inc.com URL:9

• Testing the In Vitro and In Vivo Efficiency of mRNA-Lipid Nanoparticles Formulated by Microfluidic Mixing - Mitchell Lab Source: upenn.edu URL:7

• Transfection Potency of Lipid Nanoparticles Containing mRNA Depends on Relative Loading Levels - ACS Publications Source: acs.org URL:5

• Use of Microfluidics to Prepare Lipid-Based Nanocarriers - MDPI Source: mdpi.com URL:6

• Rational design and modular synthesis of biodegradable ionizable lipids via the Passerini reaction for mRNA delivery | PNAS Source: pnas.org URL:4

• Lipid Nanoparticles Containing siRNA Synthesized by Microfluidic Mixing Exhibit an Electron-Dense Nanostructured Core - ACS Publications Source: acs.org URL:8

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• 3. mRNA lipid nanoparticle formulation, characterization and evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]
• 5. pubs.acs.org [pubs.acs.org]
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• 8. pubs.acs.org [pubs.acs.org]
• 9. Lipid Nanoparticles - Echelon Biosciences [echelon-inc.com]

Application Note: Advanced Characterization of 1,1'-(Tetradecylimino)dipropan-2-ol Lipid Nanoparticles for Nucleic Acid Delivery

Target Audience: Formulation Scientists, Analytical Chemists, and Preclinical Drug Development Professionals Compound Focus: 1,1'-(Tetradecylimino)dipropan-2-ol (C₂₀H₄₃NO₂)

Executive Summary & Mechanistic Context

1,1'-(Tetradecylimino)dipropan-2-ol is a synthetic, amphiphilic tertiary amino alcohol utilized as an ionizable lipid in the formulation of Lipid Nanoparticles (LNPs)[1]. Synthesized via the double nucleophilic ring-opening of propylene oxide by tetradecylamine, its architecture features a hydrophobic tetradecyl (C14) tail and a hydrophilic dipropan-2-ol headgroup[1].

In the context of mRNA therapeutics, the tertiary amine acts as a pH-responsive proton sponge. At acidic pH (e.g., during microfluidic mixing at pH 4.0), the lipid becomes protonated, facilitating electrostatic complexation with negatively charged nucleic acids. At physiological pH (7.4), the lipid remains largely uncharged, minimizing systemic toxicity and preventing rapid reticuloendothelial system (RES) clearance. Upon cellular endocytosis, the acidic environment of the endosome (pH ~5.5) reprotonates the lipid, promoting fusion with the anionic endosomal membrane and subsequent cytosolic release of the mRNA cargo[2].

To ensure clinical efficacy and batch-to-batch reproducibility, rigorous characterization of these LNPs is required. This guide details the self-validating analytical protocols necessary to evaluate the physicochemical and functional attributes of 1,1'-(Tetradecylimino)dipropan-2-ol LNPs.

Experimental Workflows & Logical Architecture

The characterization of LNPs requires an orthogonal analytical approach. The workflow below outlines the sequence from formulation to functional validation.

Caption: Orthogonal workflow for the formulation and multi-modal characterization of mRNA-loaded LNPs.

Physicochemical Profiling: Size, Morphology, and Polydispersity

Mechanistic Rationale

The hydrodynamic radius and Polydispersity Index (PDI) dictate the biodistribution profile of the LNP. Particles >200 nm are rapidly cleared by the liver and spleen, while sub-100 nm particles exhibit optimal enhanced permeability and retention (EPR) effects[3]. Because Dynamic Light Scattering (DLS) assumes spherical geometry and can be skewed by a few large aggregates, Cryogenic Electron Microscopy (Cryo-EM) is employed orthogonally to confirm the internal electron-dense core and structural morphology (e.g., lamellar vs. solid core) without the dehydration artifacts associated with standard TEM[4][5].

Protocol: DLS and ELS (Zeta Potential)

System Suitability: The system is validated using a NIST-traceable polystyrene latex standard (e.g., 100 nm) prior to sample analysis.

• Sample Preparation: Dilute the 1,1'-(Tetradecylimino)dipropan-2-ol LNP sample 1:100 in 1X PBS (pH 7.4) or 10 mM Tris buffer to a final lipid concentration of ~10-50 µg/mL. Causality: Dilution prevents multiple scattering events and inter-particle interactions that artificially inflate the apparent hydrodynamic radius.

• DLS Measurement: Equilibrate the sample in a disposable cuvette at 25°C for 120 seconds. Measure using a 173° backscatter angle. Record the Z-average (d.nm) and PDI.

• Zeta Potential (ELS): Transfer the diluted sample to a folded capillary cell. Apply a voltage of 150V. The expected Zeta potential at pH 7.4 should be near-neutral (-5 mV to +5 mV) to prevent serum protein opsonization[5].

Apparent pKa Determination via TNS Assay

Mechanistic Rationale

The apparent pKa of the LNP surface is the most critical predictor of in vivo efficacy. An optimal pKa between 6.0 and 6.7 ensures the LNP is neutral in circulation but rapidly protonates in the endosome[6][7]. We utilize the 6-(p-toluidino)-2-naphthalenesulfonic acid (TNS) fluorescence assay. TNS is non-fluorescent in aqueous environments but undergoes a massive quantum yield increase when it partitions into a positively charged, hydrophobic lipid membrane[7][8].

Protocol: TNS Surface Ionization Assay

Self-Validation: A control LNP with a known pKa (e.g., DLin-MC3-DMA, pKa ~6.44) must be run in parallel to validate the buffer series.

• Buffer Preparation: Prepare a universal buffer system containing 150 mM NaCl, 20 mM sodium phosphate, 25 mM ammonium citrate, and 20 mM ammonium acetate. Aliquot and adjust the pH of individual solutions from pH 2.0 to 12.0 in 0.5 increments using HCl or NaOH[9].

• Assay Assembly: In a black 96-well microplate, add 140 µL of each pH-adjusted buffer per well.

• LNP and Dye Addition: Add LNP stock to achieve a final lipid concentration of 75 µM. Add TNS dye (dissolved in DMSO) to a final concentration of 6 µM[2].

• Quantification: Incubate in the dark for 5 minutes. Read fluorescence at λex​ = 320 nm and λem​ = 450 nm[8].

• Data Analysis: Plot fluorescence intensity against pH. Fit the data to a sigmoidal dose-response curve. The apparent pKa is defined as the pH at which fluorescence reaches 50% of its maximum value[8][9].

Encapsulation Efficiency (EE%): Modified RiboGreen Assay

Mechanistic Rationale

Standard UV-Vis spectroscopy cannot differentiate between encapsulated mRNA and free mRNA in solution. The Quant-iT™ RiboGreen assay utilizes a highly sensitive intercalating dye that cannot penetrate intact lipid bilayers[10][11]. By measuring fluorescence in the presence and absence of a membrane-disrupting surfactant (Triton X-100), we can precisely quantify the unencapsulated (free) versus total mRNA, thereby calculating the Encapsulation Efficiency (EE%)[11].

Caption: Logical sequence of the modified RiboGreen assay for determining LNP encapsulation efficiency.

Protocol: High-Throughput RiboGreen Assay

System Suitability: The standard curve must yield an R2≥0.99 . Total mRNA recovery must be within 90-110% of the theoretical input[10].

• Reagent Preparation:

  • TE Buffer: 10 mM Tris-HCl, 1 mM EDTA, pH 7.5.

  • Triton Buffer: TE Buffer supplemented with 1% (v/v) Triton X-100[12].

  • Dye Solution: Dilute RiboGreen reagent 1:200 in TE buffer immediately before use (light-sensitive)[10].

• Standard Curve: Prepare an mRNA standard curve from 0 to 2000 ng/mL in both TE Buffer and Triton Buffer to account for any matrix quenching effects[10][12].

• Sample Preparation:

  • Free RNA Wells: Dilute the LNP sample 1:100 in TE Buffer.

  • Total RNA Wells: Dilute the LNP sample 1:100 in Triton Buffer. Incubate at 37°C for 10 minutes to ensure complete lipid bilayer lysis[11][12].

• Measurement: Add 100 µL of the diluted sample/standard and 100 µL of the RiboGreen Dye Solution to a black 96-well plate. Read fluorescence at λex​ = 480 nm and λem​ = 520 nm[12].

• Calculation: EE%=(Total RNATotal RNA−Free RNA​)×100

Quantitative Data Summary & Acceptance Criteria

The following table summarizes the target physicochemical parameters for optimized 1,1'-(Tetradecylimino)dipropan-2-ol LNPs intended for systemic mRNA delivery.

Analytical Target	Methodology	Target Acceptance Criteria	Mechanistic Implication
Particle Size (Z-Average)	DLS	60 nm – 100 nm	Optimal for hepatic/splenic targeting; avoids rapid clearance.
Polydispersity Index (PDI)	DLS	≤ 0.20	Ensures a monodisperse population; critical for uniform dosing.
Zeta Potential (pH 7.4)	ELS	-5.0 mV to +5.0 mV	Prevents opsonization and macrophage phagocytosis.
Apparent pKa	TNS Fluorescence	6.0 – 6.7	Balances systemic neutrality with rapid endosomal protonation.
Encapsulation Efficiency	Modified RiboGreen	≥ 90%	Maximizes API delivery and minimizes free RNA degradation.
Morphology	Cryo-EM	Solid, electron-dense core	Confirms proper lipid-mRNA complexation rather than hollow liposomes.

References

• Mitchell, M. J. et al. "Ionizable Lipid Nanoparticle-Mediated mRNA Delivery for Human CAR T Cell Engineering." University of Pennsylvania ScholarlyCommons. Available at: [Link]

• Waters Corporation. "An Automated Sample Preparation Protocol to Determine the Encapsulation Efficiency of RNA-Loaded Lipid Nanoparticles." Waters Application Notes. Available at:[Link]

• bioRxiv. "Solution biophysics identifies lipid nanoparticle non-sphericity, polydispersity, and dependence on internal ordering for efficacious mRNA delivery." bioRxiv Preprint Server. Available at:[Link]

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• 6. NanOZ LNP Apparent pKa Assay Kit (TNS method) [ozbiosciences.com]
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The Role of 1,1'-(Tetradecylimino)dipropan-2-ol as a Novel Transfection Reagent: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction: Advancing Gene Delivery with Novel Cationic Lipids

The introduction of foreign nucleic acids into eukaryotic cells, a process known as transfection, is a cornerstone of modern biological research and therapeutic development.[1] Among the various non-viral methods, cationic lipid-mediated transfection stands out for its simplicity, reproducibility, and broad applicability to a wide range of cell types.[2][3] These synthetic molecules are ingeniously designed with a positively charged headgroup and a hydrophobic tail, enabling them to form complexes with negatively charged nucleic acids like plasmid DNA and siRNA.[2] This guide focuses on the application of a novel cationic lipid, 1,1'-(Tetradecylimino)dipropan-2-ol, as a potent transfection reagent.

The fundamental structure of 1,1'-(Tetradecylimino)dipropan-2-ol, featuring a long C14 hydrophobic chain (tetradecyl) and a hydrophilic headgroup containing a tertiary amine and two hydroxyl groups, positions it as a promising candidate for efficient gene delivery.[4] The long alkyl chain is expected to facilitate the fluidity and fusion of the lipid bilayer, a critical factor for endosomal escape, while the hydroxyl groups may influence the hydration shell and interaction with the cell membrane.[5]

This document serves as a comprehensive guide for researchers, providing in-depth protocols, optimization strategies, and troubleshooting advice to effectively utilize 1,1'-(Tetradecylimino)dipropan-2-ol for in vitro transfection.

Mechanism of Action: A Stepwise Journey into the Cell

The transfection process using 1,1'-(Tetradecylimino)dipropan-2-ol follows the established pathway for cationic lipid-based reagents. The positively charged headgroup electrostatically interacts with the negatively charged phosphate backbone of nucleic acids, leading to the spontaneous formation of condensed, positively charged complexes known as lipoplexes.[2][3] These lipoplexes then approach the negatively charged cell surface, where they are internalized, primarily through endocytosis.[6][7]

Once inside the endosome, the cationic lipid plays a crucial role in facilitating the release of the nucleic acid into the cytoplasm. One proposed mechanism involves the interaction of the cationic lipid with anionic lipids in the endosomal membrane, leading to the formation of non-bilayer structures that destabilize the membrane.[6][8] The presence of a "helper" lipid, such as dioleoylphosphatidylethanolamine (DOPE), can further promote this process.[6][8] For plasmid DNA, the journey continues to the nucleus where the genetic information is transcribed and translated into the protein of interest.[2]

Figure 1. Proposed mechanism of transfection using 1,1'-(Tetradecylimino)dipropan-2-ol.

Formulation and Preparation of the Transfection Reagent

For optimal performance, 1,1'-(Tetradecylimino)dipropan-2-ol should be formulated into liposomes, often in combination with a neutral helper lipid like DOPE. The thin-film hydration method is a common and effective technique for preparing these liposomes.[9]

Protocol for Liposome Formulation (Thin-Film Hydration Method)

• Lipid Mixture Preparation: Dissolve 1,1'-(Tetradecylimino)dipropan-2-ol and DOPE (at a desired molar ratio, e.g., 1:1) in a suitable organic solvent such as a chloroform:methanol mixture (e.g., 2:1 v/v) in a round-bottom flask.[10]

• Thin Film Formation: Remove the organic solvent using a rotary evaporator under reduced pressure to form a thin, uniform lipid film on the inner surface of the flask.[9]

• Hydration: Hydrate the lipid film with a sterile, aqueous buffer (e.g., phosphate-buffered saline (PBS) or HEPES-buffered saline (HBS)) by gentle rotation. This process will result in the formation of multilamellar vesicles (MLVs).

• Vesicle Sizing (Optional but Recommended): To achieve a more uniform particle size distribution, the MLV suspension can be subjected to sonication or extrusion through polycarbonate membranes of a defined pore size (e.g., 100 nm) to produce small unilamellar vesicles (SUVs) or large unilamellar vesicles (LUVs), respectively.[9]

• Storage: Store the final liposome suspension at 4°C under an inert atmosphere (e.g., argon or nitrogen) to prevent lipid oxidation. For long-term storage, freezing at -80°C after adding a cryoprotectant may be possible, though stability should be validated.[10]

General Protocol for Plasmid DNA Transfection

This protocol provides a starting point for the transfection of adherent mammalian cells in a 24-well plate format. Optimization is crucial for achieving the highest efficiency and viability for each specific cell type and plasmid.

Materials:

• Healthy, actively dividing cells in culture

• Complete growth medium (with or without serum, as optimized)

• Serum-free medium (e.g., Opti-MEM® or equivalent) for complex formation[11]

• Plasmid DNA of high purity (A260/A280 ratio of 1.8–2.0)

• 1,1'-(Tetradecylimino)dipropan-2-ol liposome formulation (e.g., at 1 mg/mL)

• Sterile microcentrifuge tubes

Procedure:

• Cell Seeding: The day before transfection, seed cells in a 24-well plate so that they reach 70-90% confluency at the time of transfection.[12] The optimal cell density should be determined experimentally.[13]

• Preparation of DNA Solution: In a sterile microcentrifuge tube, dilute 0.5 µg of plasmid DNA in 50 µL of serum-free medium. Mix gently by flicking the tube.

• Preparation of Lipid Solution: In a separate sterile microcentrifuge tube, dilute the 1,1'-(Tetradecylimino)dipropan-2-ol liposome formulation in 50 µL of serum-free medium. A starting range of 0.5 µL to 3.0 µL of a 1 mg/mL stock is recommended. Mix gently.

• Formation of Lipoplexes: Add the diluted DNA solution to the diluted lipid solution. Important: Do not add the lipid directly to the concentrated DNA. Mix gently and incubate at room temperature for 15-20 minutes to allow for the formation of DNA-lipid complexes.[3]

• Addition of Complexes to Cells: Add the 100 µL of the lipoplex solution dropwise to the cells in the 24-well plate. Gently rock the plate to ensure even distribution.

• Incubation: Incubate the cells at 37°C in a CO2 incubator for 24-72 hours. The optimal incubation time will depend on the reporter gene and the cell type.

• Assay for Gene Expression: After the incubation period, analyze the cells for transgene expression (e.g., via fluorescence microscopy for fluorescent proteins, or by Western blot or functional assays for other proteins).

Optimization of Transfection Parameters

To achieve maximal transfection efficiency and minimize cytotoxicity, it is essential to optimize several key parameters.[14] We recommend a systematic approach, varying one parameter at a time.

Parameter	Recommended Range for Optimization	Rationale
Lipid:DNA Ratio (µL:µg)	1:1 to 6:1	This is the most critical parameter affecting lipoplex formation and charge.[15] An optimal ratio leads to high efficiency, while an excess of lipid can cause cytotoxicity.[16]
Cell Density at Transfection	50% - 95% confluency	Actively dividing cells generally transfect more efficiently. However, some cell types may prefer higher or lower densities.[14]
Amount of DNA (µg per well)	0.25 - 1.0	The optimal amount of DNA depends on the plasmid size and promoter strength. Too much DNA can lead to cytotoxicity.
Incubation Time (hours)	24 - 72	The time required for optimal gene expression varies depending on the cell type, the half-life of the expressed protein, and the experimental endpoint.[14]

Table 1. Key parameters for optimizing transfection with 1,1'-(Tetradecylimino)dipropan-2-ol.

Troubleshooting Common Transfection Issues

Problem	Potential Cause	Suggested Solution
Low Transfection Efficiency	Suboptimal lipid:DNA ratio.	Optimize the ratio systematically as described in Table 1.[11]
Poor quality or low concentration of DNA.	Ensure DNA has an A260/A280 ratio of 1.8-2.0.[12] Confirm integrity by gel electrophoresis.
Cell density is too low or too high.	Optimize cell seeding density.[12]
Presence of inhibitors in the medium during complex formation.	Always form lipoplexes in serum-free medium.[2]
Cells are unhealthy or have a high passage number.	Use low-passage, healthy cells for transfection.[12]
High Cell Toxicity/Death	Excessive amount of transfection reagent.	Reduce the amount of the lipid reagent and re-optimize the lipid:DNA ratio.[17]
High concentration of DNA.	Reduce the amount of plasmid DNA used.
Presence of antibiotics in the transfection medium.	While some modern reagents are compatible, consider omitting antibiotics during the initial 24 hours of transfection as they can increase cell stress.[2][12]
Cells are too sparse.	Ensure cells are at an optimal confluency to tolerate the transfection process.[12]
Inconsistent Results	Pipetting errors.	Prepare a master mix of the DNA and lipid dilutions for multiple wells to ensure consistency.[18]
Variation in cell passage number or health.	Maintain a consistent cell culture practice and use cells from a similar passage number for all experiments.[14]

Table 2. Troubleshooting guide for transfection experiments.

Conclusion

1,1'-(Tetradecylimino)dipropan-2-ol represents a promising new tool in the non-viral gene delivery arsenal. Its chemical structure is well-suited for the fundamental requirements of a cationic lipid transfection reagent. By following the detailed protocols and systematically optimizing the key experimental parameters outlined in this guide, researchers can effectively harness the potential of this novel reagent for a wide array of applications in cell biology, drug discovery, and beyond. As with any new reagent, careful validation and optimization are paramount to achieving reliable and reproducible results.

References

• Hafez, I. M., & Cullis, P. R. (2001). On the mechanism whereby cationic lipids promote intracellular delivery of polynucleic acids. Gene Therapy, 8(15), 1188–1196.
• Thermo Fisher Scientific. (n.d.). Cationic Lipid Transfection.
• OZ Biosciences. (n.d.). Lipofection Technology - Principle, Work & Use.
• GenScript. (n.d.). DNA Transfection Troubleshooting.
• ResearchGate. (n.d.). Proposed mechanism of cationic lipid-mediated transfection.
• Hafez, I. M., & Cullis, P. R. (2001). On the mechanism whereby cationic lipids promote intracellular delivery of polynucleic acids. PubMed.
• Maitani, Y., et al. (2004). In vitro and in vivo transfection efficiency of a novel ultradeformable cationic liposome.
• Mirus Bio. (2022). Transfection Troubleshooting Checklist.
• Ramezani, R., & Mahdavi, M. (2014). Optimizing A Lipocomplex-Based Gene Transfer Method into HeLa Cell Line. Avicenna journal of medical biotechnology, 6(3), 175–181.
• Zhang, S., et al. (2010). Transfection Efficiency of Cationic Lipids with Different Hydrophobic Domains in Gene Delivery.
• Zhang, Y., et al. (2015). Novel Cholesterol-Based Cationic Lipids as Transfecting Agents of DNA for Efficient Gene Delivery. Molecules, 20(4), 6283–6297.
• Wang, Y., et al. (2018). Correlation of the cytotoxic effects of cationic lipids with their headgroups. RSC Advances, 8(49), 27958–27967.
• Thermo Fisher Scientific. (n.d.). Transfection Basics Support—Troubleshooting.
• Ocansey, E. (2025). Common Issues in Cell Transfection. The Professional Cell Culture Manufacturer.
• Life Technologies. (1995). Guidelines for Optimizing Liposome Transfection.
• Thermo Fisher Scientific. (n.d.). Lipid-Based Transfection—Troubleshooting.
• Byk, G., et al. (2002). Synthesis of Novel Cationic Lipids: Effect of Structural Modification on the Efficiency of Gene Transfer. Journal of Medicinal Chemistry, 45(2), 374–385.
• Arpicco, S., et al. (2018). Cationic Liposomes Carrying siRNA: Impact of Lipid Composition on Physicochemical Properties, Cytotoxicity and Endosomal Escape. Pharmaceutics, 10(2), 59.
• Promega Corporation. (n.d.). Optimize Transfection of Cultured Cells.
• Invitrogen. (n.d.). The PerFect™ Lipid Optimizer Kit for Maximizing Lipid-Mediated Transfection of Eukaryotic Cells.
• PubChem. (n.d.). 1,1'-(tetradecylimino)dipropan-2-ol.
• Šućur, J., et al. (2020). Basic Methods for Preparation of Liposomes and Studying Their Interactions with Different Compounds, with the Emphasis on Polyphenols. Foods, 9(1), 60.
• Gregoriadis, G. (Ed.). (1993).
• abm. (n.d.). Transfection Reagents.

Sources

• 1. abmgood.com [abmgood.com]
• 2. Cationic Lipid Transfection | Thermo Fisher Scientific - HK [thermofisher.com]
• 3. Lipofection Technology - Principle, Work & Use [ozbiosciences.com]
• 4. PubChemLite - 1,1'-(tetradecylimino)dipropan-2-ol (C20H43NO2) [pubchemlite.lcsb.uni.lu]
• 5. pubs.acs.org [pubs.acs.org]
• 6. liposomes.ca [liposomes.ca]
• 7. researchgate.net [researchgate.net]
• 8. On the mechanism whereby cationic lipids promote intracellular delivery of polynucleic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Basic Methods for Preparation of Liposomes and Studying Their Interactions with Different Compounds, with the Emphasis on Polyphenols - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Lipid-Based Transfection—Troubleshooting | Thermo Fisher Scientific - TW [thermofisher.com]
• 12. genscript.com [genscript.com]
• 13. Optimizing A Lipocomplex-Based Gene Transfer Method into HeLa Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Optimize Transfection of Cultured Cells [promega.sg]
• 15. tandfonline.com [tandfonline.com]
• 16. Cationic Liposomes Carrying siRNA: Impact of Lipid Composition on Physicochemical Properties, Cytotoxicity and Endosomal Escape [mdpi.com]
• 17. Correlation of the cytotoxic effects of cationic lipids with their headgroups - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Transfection Basics Support—Troubleshooting | Thermo Fisher Scientific - TW [thermofisher.com]

Technical Notes & Optimization

Technical Support Center: Overcoming Endosomal Escape Issues with 1,1'-(Tetradecylimino)dipropan-2-ol LNPs

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with cytosolic delivery when utilizing novel or simplified ionizable lipids.

The lipid 1,1'-(Tetradecylimino)dipropan-2-ol (CAS: 56975-11-2) presents a unique biophysical challenge. Structurally, it possesses a single tetradecyl (C14) hydrophobic tail and a bulky dipropan-2-ol headgroup attached to a tertiary amine. While it efficiently complexes with nucleic acids at low pH, its single-tail geometry inherently resists the membrane phase transitions required to breach the endosome. This guide will decode the causality behind this failure and provide self-validating protocols to engineer your way out of the endosomal bottleneck.

🔬 Troubleshooting Guide & FAQs

Q1: My LNPs show excellent cellular uptake, but mRNA expression is negligible. Why is the cargo trapped?

The Causality: The bottleneck lies in the Critical Packing Parameter (CPP) of your ionizable lipid[1]. CPP is defined by the ratio of the hydrophobic tail volume to the headgroup area. Standard high-performing ionizable lipids (like DLin-MC3-DMA or SM-102) possess multiple alkyl tails, giving them a cone shape (CPP > 1). When protonated in the acidic endosome, they form an inverted hexagonal phase ( HII​ ) that physically disrupts the endosomal bilayer[2].

Because 1,1'-(Tetradecylimino)dipropan-2-ol has only a single C14 tail and a bulky headgroup, its CPP is < 1 (cylindrical or inverted-cone shape). Upon protonation, it forms stable micelles or lamellar phases rather than the disruptive HII​ phase, leaving your mRNA trapped in the endosome to be degraded by lysosomes[3].

Q2: How can I formulate this single-tail lipid to force endosomal membrane disruption?

The Solution: You must compensate for the ionizable lipid's low CPP by replacing your structural helper lipid. If you are using DSPC (a cylindrical lipid, CPP ≈ 1), swap it for DOPE (1,2-dioleoyl-sn-glycero-3-phosphoethanolamine) . DOPE is highly cone-shaped (CPP > 1) and has a low transition temperature ( Tm​ ). When the 1,1'-(Tetradecylimino)dipropan-2-ol becomes protonated, the presence of DOPE acts as a structural catalyst, forcing the entire lipid mixture into the HII​ phase necessary for membrane fusion and cytosolic release[4].

Q3: Should I adjust the Nitrogen-to-Phosphate (N/P) ratio for this specific lipid?

The Solution: Yes. Standard multi-tail LNPs operate efficiently at an N/P ratio of 6:1. However, because 1,1'-(Tetradecylimino)dipropan-2-ol relies heavily on helper lipids for structural disruption, you need a higher localized positive charge density to effectively cluster anionic endosomal lipids (like LBPA) prior to fusion. We recommend increasing the N/P ratio to 8:1 or 10:1 to maximize electrostatic interaction during endosomal acidification[3].

📊 Formulation Data & System Parameters

To illustrate the impact of helper lipid selection on the macroscopic structure and endosomal escape efficiency, review the comparative data below:

Formulation Strategy	Ionizable Lipid	Helper Lipid	Estimated System CPP	Endosomal Phase State	Endosomal Escape	Transfection Efficiency
Standard (Control)	1,1'-(Tetradecylimino)...	DSPC	< 1.0	Stable Lamellar ( Lα​ )	Poor	Negligible
Optimized (DOPE)	1,1'-(Tetradecylimino)...	DOPE	> 1.0	Inverted Hexagonal ( HII​ )	Excellent	High
High-Cholesterol	1,1'-(Tetradecylimino)...	DOPE + 50% Chol	>> 1.0	Phase Separation	Moderate	Medium

🧬 Mechanistic & Workflow Visualizations

Mechanistic pathway of CPP-dependent endosomal escape for single-tail LNPs.

Step-by-step experimental workflow for DOPE-optimized LNP formulation and validation.

🧪 Self-Validating Experimental Protocols

To ensure your formulation changes are successful, you must pair the LNP synthesis with a functional assay that isolates endosomal escape from downstream translational variables.

Protocol 1: Microfluidic Formulation of DOPE-Enriched LNPs

This protocol shifts the lipid composition to force a high CPP environment.

• Lipid Preparation: Dissolve 1,1'-(Tetradecylimino)dipropan-2-ol, DOPE, Cholesterol, and DMG-PEG2000 in absolute ethanol at a molar ratio of 35:25:38.5:1.5 . Note: The reduction of ionizable lipid from 50% to 35% and inclusion of 25% DOPE compensates for the single-tail geometry.

• Aqueous Phase Preparation: Dilute mRNA in 50 mM Citrate Buffer (pH 4.0). Calculate the concentration to achieve an N/P ratio of 8:1.

• Microfluidic Mixing: Inject the aqueous and ethanol phases into a microfluidic mixer at a 3:1 flow rate ratio (Total flow rate: 12 mL/min).

• Dialysis (Self-Validation Step 1): Dialyze immediately against 1X PBS (pH 7.4) for 18 hours using a 10k MWCO cassette to neutralize the pH and remove ethanol.

• Biophysical QC: Measure size via Dynamic Light Scattering (DLS). Acceptable criteria: Size < 120 nm, PDI < 0.2. Encapsulation efficiency (via RiboGreen assay) must be > 85%.

Protocol 2: Erythrocyte Hemolysis Assay for Endosomal Escape Validation

A self-validating, cell-free surrogate assay to confirm pH-dependent membrane disruption.

• Erythrocyte Preparation: Isolate red blood cells (RBCs) from fresh defibrinated blood. Wash 3 times with 1X PBS and resuspend to a 2% (v/v) concentration.

• Buffer Setup: Prepare two sets of incubation buffers: PBS at pH 7.4 (mimicking blood/extracellular space) and PBS adjusted to pH 5.5 (mimicking the late endosome).

• Incubation: Add 10 µg (mRNA equivalent) of LNPs to 100 µL of the 2% RBC suspension in both pH 7.4 and pH 5.5 buffers. Incubate at 37°C for 1 hour.

• Centrifugation & Readout: Centrifuge at 1,000 × g for 5 minutes. Transfer 100 µL of the supernatant to a 96-well plate.

• Absorbance Measurement: Read absorbance at 541 nm to quantify hemoglobin release.

• Data Interpretation: A successful DOPE-optimized 1,1'-(Tetradecylimino)dipropan-2-ol LNP will show < 5% hemolysis at pH 7.4 and > 60% hemolysis at pH 5.5 . If pH 5.5 hemolysis remains low, the CPP is still insufficient; increase DOPE content by 5%.

📚 References

• [1] Lipid shape and packing are key for optimal design of pH-sensitive mRNA lipid nanoparticles | PNAS Source: pnas.org URL:

• [2] Spatial Conformation of Ionizable Lipids Regulates Endosomal Membrane Disruption | Journal of the American Chemical Society Source: acs.org URL:

• [3] Ionizable Lipid Nanoparticles for mRNA Delivery: Internal Self-Assembled Inverse Mesophase Structure and Endosomal Escape | Accounts of Chemical Research Source: acs.org URL:

• [4] Transition Temperature-Guided Design of Lipid Nanoparticles for Effective mRNA Delivery Source: nih.gov URL:

Sources

• 1. pnas.org [pnas.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Transition Temperature-Guided Design of Lipid Nanoparticles for Effective mRNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]

"challenges in the synthesis and purification of 1,1'-(Tetradecylimino)dipropan-2-ol"

Welcome to the Technical Support Center for the synthesis and purification of 1,1'-(Tetradecylimino)dipropan-2-ol .

As a Senior Application Scientist specializing in the alkoxylation of fatty amines, I have designed this guide to move beyond generic protocols. The propoxylation of tetradecylamine (a C14 primary fatty amine) to form a tertiary di-alkoxylated amine is a complex, autocatalytic process [1]. It is fraught with challenges such as over-propoxylation, thermal degradation, and steric hindrance.

This guide is structured to provide you with the mechanistic causality behind each experimental choice, a self-validating protocol, and targeted troubleshooting for the most common bottlenecks encountered in the reactor.

Mechanistic Pathway: The Autocatalytic Propoxylation Cascade

To troubleshoot effectively, you must first understand the reaction kinetics. The addition of propylene oxide (PO) to a primary fatty amine does not require a basic catalyst for the first two molar equivalents. The amine itself acts as the nucleophile. Once the first PO molecule is added, the newly formed hydroxyl group hydrogen-bonds with the next incoming PO molecule, destabilizing the oxirane ring and accelerating the second addition step [1].

Reaction pathway for the propoxylation of tetradecylamine, highlighting key intermediates.

Troubleshooting Guide & FAQs

Q1: Why am I seeing significant polyether formation (over-propoxylation) even though I only added exactly 2.0 equivalents of Propylene Oxide? The Causality: Over-propoxylation occurs when the secondary hydroxyl groups on the product outcompete the amine for unreacted PO. This is almost always caused by either localized pooling of PO due to poor agitation, or the erroneous addition of a basic catalyst (like KOH or NaOH) [2]. The Solution: Do not use a basic catalyst for the synthesis of the di-propoxylated product. The reaction is self-driving. Ensure your reactor has a high-shear impeller (e.g., a Rushton turbine) to immediately disperse the liquid or gaseous PO into the amine phase. Dose the PO continuously at a rate that matches its consumption to keep the free PO concentration in the reactor near zero.

Q2: My reaction stalls at the mono-propoxylated intermediate (1-(tetradecylamino)propan-2-ol). How do I force the reaction to completion? The Causality: The secondary amine intermediate is highly sterically hindered by the long C14 tetradecyl chain and the newly added 2-hydroxypropyl group. While the reaction is autocatalytic, the steric bulk significantly lowers the collision frequency for the second PO addition[1]. The Solution: Implement a temperature ramp. Run the first PO equivalent at 120°C to prevent exothermic runaway, but ramp the temperature to 140°C–150°C for the second equivalent. Follow this with a "digestion phase" (holding at 150°C for 2–3 hours without adding PO) to allow the sterically hindered secondary amines to fully react.

Q3: The final product has a dark yellow/brown tint (High APHA color number). How can I maintain a clear, light-colored product? The Causality: Fatty amines are highly susceptible to thermal and oxidative degradation, forming highly conjugated imines and nitrones at temperatures above 150°C. Trace transition metals from the reactor walls can also catalyze this degradation [3]. The Solution: Maintain absolute anaerobic conditions by pulling a hard vacuum and purging with high-purity Nitrogen at least three times before heating. To chemically suppress color formation, add 0.1% to 0.5% (w/w) of an alkali metal phosphonate or phosphinic acid salt prior to the reaction. These act as sacrificial reducing agents and metal chelators, preserving a low APHA color number [3].

Q4: Standard fractional distillation is destroying my product. What is the correct purification strategy? The Causality: 1,1'-(Tetradecylimino)dipropan-2-ol has a high molecular weight (329.56 g/mol ) [4] and a very high boiling point. Prolonged residence time in the reboiler of a standard distillation column at temperatures exceeding 180°C will cause retro-aldol-type cleavage and amine oxidation. The Solution: Switch to Short-Path Distillation (SPD) or a Wiped Film Evaporator (WFE). This minimizes the thermal residence time to mere seconds. Operate at a high vacuum (< 2 mbar) to ensure the distillation temperature remains strictly below 180°C.

Quantitative Process Parameters

To ensure reproducibility, compare your reactor logs against the validated parameters in the table below. Deviations in these metrics are primary indicators of process failure.

Process Phase	Target Temperature	Operating Pressure	Residence / Hold Time	Self-Validation Metric (Quality Control)
1. Dehydration	90°C - 100°C	< 50 mbar	1.0 Hour	Karl Fischer Titration: < 0.05% H₂O
2. Mono-propoxylation	120°C	2 - 4 bar	PO Dosing Rate Dependent	FTIR: Disappearance of primary N-H stretch
3. Di-propoxylation	140°C - 150°C	3 - 5 bar	PO Dosing Rate Dependent	Total Amine Value (TAV) stabilizes
4. Digestion	150°C	Autogenous	2.0 - 3.0 Hours	Tertiary Amine Value = Total Amine Value
5. SPD Purification	< 180°C (Evaporator)	< 2 mbar	< 30 Seconds	APHA Color Number: < 50

Self-Validating Experimental Protocol

This protocol integrates analytical checkpoints directly into the workflow, ensuring that any failure is caught before progressing to the next step.

Step 1: Reactor Preparation & Substrate Dehydration

• Load tetradecylamine into a high-pressure autoclave reactor equipped with a gas-entrainment impeller.

• Add 0.2% (w/w) sodium hypophosphite as a color stabilizer [3].

• Seal the reactor, heat to 90°C to melt the amine, and apply a vacuum (< 50 mbar) for 1 hour to remove trace moisture.

• Validation Checkpoint: Sample the reactor. Perform a Karl Fischer titration. Do not proceed unless water content is < 0.05%. Excess water will react with PO to form propylene glycol impurities.

Step 2: Propylene Oxide Dosing

• Purge the reactor with N₂ and pressurize to 1 bar. Heat to 120°C.

• Begin dosing the first 1.0 molar equivalent of Propylene Oxide. Control the feed rate to ensure the reactor pressure does not exceed 4 bar. The reaction is highly exothermic; utilize active cooling to maintain 120°C.

• Once the first equivalent is added, ramp the temperature to 145°C.

• Dose the second 1.0 molar equivalent of PO.

• Validation Checkpoint: Monitor via inline FTIR. The primary amine N-H stretch (~3300 cm⁻¹) should transition to a broad O-H stretch.

Step 3: Digestion and Degassing

• After all PO is added, close the feed valves and maintain the temperature at 150°C.

• Monitor the reactor pressure. The digestion phase is complete when the pressure drops and stabilizes (indicating all free PO in the headspace has been consumed).

• Validation Checkpoint: Pull a sample and perform an amine titration. The reaction is complete only when the Tertiary Amine Value equals the Total Amine Value, indicating no secondary amines remain.

• Apply vacuum (100 mbar) for 30 minutes to degas any unreacted trace PO.

Step 4: Short-Path Distillation (Purification)

• Transfer the crude 1,1'-(Tetradecylimino)dipropan-2-ol to a Wiped Film Evaporator (WFE).

• Set the jacket temperature to 170°C and the vacuum to < 2 mbar.

• Collect the heavy distillate. The color stabilizer added in Step 1 will remain in the residue/bottoms [3].

• Validation Checkpoint: Measure the APHA color of the distillate. It should be a clear to pale-yellow liquid (APHA < 50). Analyze via GC-MS to confirm a monoisotopic mass of 329.33 Da [4].

References

• Müller, P., van Eeten, K., Winkenwerder, W., van der Schaaf, J., & Filot, I. A. W. (2020). Detailed chemomechanistic sensitivity study on the alkoxylation of fatty amines.
• Müller, P., Aguirre, A., Ljungdahl, T., et al. (2020). Propoxylation of fatty amines: Switching from batch to flow. Journal of Advanced Manufacturing and Processing.
• Google Patents.
• PubChemLite. 1,1'-(tetradecylimino)

"stabilizing 1,1'-(Tetradecylimino)dipropan-2-ol-based formulations for long-term storage"

Welcome to the Formulation Support Center. As a Senior Application Scientist, I frequently encounter challenges related to the long-term storage of lipid nanoparticles (LNPs) utilizing amphiphilic amino alcohols like 1,1'-(Tetradecylimino)dipropan-2-ol . This specific compound features a long hydrophobic tetradecyl chain and a hydrophilic tertiary amino alcohol headgroup. While this structure makes it highly effective for nucleic acid encapsulation and membrane integration, it is inherently vulnerable to specific chemical and physical degradation pathways over time.

This guide provides field-proven, self-validating protocols and mechanistic insights to help you troubleshoot instability and optimize your formulations for long-term storage.

Part 1: Chemical Stability & Degradation FAQs

Q: Why is my 1,1'-(Tetradecylimino)dipropan-2-ol formulation losing mRNA potency during 4°C or room temperature storage? A: The primary culprit for loss of potency in liquid formulations containing tertiary amine lipids is the formation of mRNA-lipid adducts. The tertiary amine group in 1,1'-(Tetradecylimino)dipropan-2-ol is highly susceptible to oxidation, forming an N-oxide intermediate [1]. Over time, especially in aqueous environments and at elevated temperatures, this N-oxide undergoes acid/base-catalyzed hydrolysis to generate reactive aldehydes[2]. These electrophilic aldehydes covalently bind to the nucleobases of your mRNA payload, rendering it untranslatable and causing a sharp drop in in vivo efficacy [3].

Actionable Advice: Monitor N-oxide levels in your raw lipid batches. Keeping N-oxide abundance below 1% is critical to prevent complete inactivation of the payload[1]. Additionally, formulating in Tris buffer rather than PBS can act as a scavenger to mitigate adduct formation[3].

Fig 1. N-oxidation and adduct formation pathway of tertiary amine lipids causing mRNA inactivation.

Part 2: Physical Stability & Lyophilization FAQs

Q: How can I prevent physical aggregation of my LNPs during long-term storage? A: Physical instability, manifesting as an increase in particle size (aggregation or fusion) and polydispersity, is common when LNPs are stored in aqueous buffers for extended periods. For long-term storage without relying on ultra-low temperature (-80°C) cold chains, lyophilization (freeze-drying) is the industry gold standard [4].

Actionable Advice: Introduce a dual-function cryoprotectant strategy. Dialyzing your formulation into 10% (w/v) sucrose or trehalose forms an amorphous vitrified matrix that preserves colloidal integrity externally, while internally stabilizing the mRNA via hydrogen bonding [5].

Part 3: Troubleshooting Guide & Step-by-Step Methodologies

To ensure a self-validating experimental setup, do not merely execute steps; understand the physicochemical causality behind them.

Protocol 1: Detection of N-Oxide and Aldehyde Impurities

• Lipid Extraction: Extract lipids from the LNP formulation using a dual-phase solvent system (e.g., Bligh-Dyer method).

  • Causality: Aqueous buffers and salts interfere with mass spectrometry ionization and fluorescence probes. Extracting into an organic phase isolates the lipid fraction from the mRNA payload.

• Fluorescence Assay (NBD-H): React the extracted lipid fraction with 4-hydrazino-7-nitro-2,1,3-benzoxadiazole (NBD-H).

  • Causality: NBD-H selectively reacts with electrophilic aldehydes to form a stable, highly fluorescent hydrazone derivative, allowing rapid microplate quantification without complex chromatography [6].

• UPLC-MS/MS Quantification: Run the sample through Reversed-Phase Ultra-Performance Liquid Chromatography coupled with tandem mass spectrometry.

  • Causality: While fluorescence quantifies total aldehydes, tandem MS is required to identify the specific oxidized cyclic amine fragments, confirming that the degradation originated specifically from the tertiary amine of 1,1'-(Tetradecylimino)dipropan-2-ol[6].

Protocol 2: Lyophilization Workflow for LNP Stabilization

• Buffer Exchange: Dialyze the LNP suspension into an RNase-free buffer containing 10% (w/v) sucrose.

  • Causality: Sucrose replaces water molecules during dehydration, hydrogen-bonding with the mRNA to prevent chemical degradation and forming a glassy matrix to prevent particle fusion[5].

• Controlled Freezing: Flash-freeze the formulation to -40°C at a controlled cooling rate of 1°C/min.

  • Causality: Rapid, uncontrolled freezing generates large, jagged ice crystals that physically shear the LNP bilayer, leading to payload leakage. A slow ramp ensures uniform microcrystalline nucleation.

• Primary Drying: Apply a vacuum (e.g., 50 mTorr) and hold the shelf temperature at -20°C for 24 hours.

  • Causality: Sublimation of bulk ice must occur below the collapse temperature (Tc) of the formulation to prevent the lyophilized cake from melting and destroying the LNP structure.

• Secondary Drying: Gradually ramp the shelf temperature to 20°C over 6 hours.

  • Causality: This step removes residual bound water. High moisture content (>2%) increases molecular mobility, accelerating hydrolysis and N-oxidation during long-term storage.

• Storage & Reconstitution: Store the lyophilized cakes at 4°C or 25°C. Reconstitute with sterile nuclease-free water immediately before use.

  • Causality: Removing water halts hydrolytic degradation, ensuring physicochemical properties remain stable for at least 12 weeks at room temperature or 24 weeks at 4°C[4].

Fig 2. Optimized lyophilization workflow for stabilizing lipid nanoparticles for long-term storage.

Part 4: Quantitative Data & Impurity Targets

Table 1: Impact of Storage Conditions on 1,1'-(Tetradecylimino)dipropan-2-ol LNP Stability

Storage Condition	State	Expected Shelf Life	Primary Degradation Risk	Recommended Mitigation
4°C	Liquid	1-2 weeks	mRNA-lipid adduct formation	Formulate in Tris buffer; monitor N-oxides
-20°C	Liquid	6 months	Ice crystal shearing	Add 10% sucrose/trehalose as cryoprotectant
4°C	Lyophilized	>24 weeks	Cake collapse (moisture)	Optimize secondary drying (<2% moisture)
25°C	Lyophilized	>12 weeks	Thermal oxidation	Store under inert gas (Nitrogen/Argon)

Table 2: Impurity Thresholds and Analytical Targets

Impurity / Metric	Maximum Tolerable Limit	Analytical Method	Consequence of Excess
N-Oxide Abundance	< 1.0%	UPLC-MS/MS	Complete inactivation of mRNA payload
Reactive Aldehydes	< 0.5%	NBD-H Fluorescence	Covalent mRNA adducts; loss of translation
Moisture Content	< 2.0%	Karl Fischer Titration	Accelerated hydrolysis and cake collapse
Polydispersity (PDI)	< 0.2	Dynamic Light Scattering	LNP aggregation; reduced cellular uptake

Part 5: References

• Muramatsu, H., et al. "Lyophilization provides long-term stability for a lipid nanoparticle-formulated, nucleoside-modified mRNA vaccine." Molecular Therapy, 2022. URL:[Link]

• Packer, M., et al. "Overcoming thermostability challenges in mRNA–lipid nanoparticle systems with piperidine-based ionizable lipids." Nature Communications, 2024. URL:[Link]

• Precision NanoSystems Inc. & SCIEX. "Lipid Impurities Within mRNA-LNPs." Drug Development and Delivery, 2023. URL:[Link]

• US Patent 11524023B2. "Lipid nanoparticle compositions and methods of formulating the same." Google Patents, 2020. URL:

• Preprints.org. "Lipid Nanoparticles as Active Biointerfaces: From Membrane Interaction to Systemic Dysregulation." 2023. URL:[Link]

• ResearchGate. "Investigation on a Freeze-Drying Process for Long-Term Stability of mRNA-LNPs." 2022. URL:[Link]

Sources

• 1. EXECUTIVE INTERVIEW - Precision NanoSystems Inc. (part of Cytiva) & SCIEX: Lipid Impurities Within mRNA-LNPs [drug-dev.com]
• 2. US11524023B2 - Lipid nanoparticle compositions and methods of formulating the same - Google Patents [patents.google.com]
• 3. preprints.org [preprints.org]
• 4. Lyophilization provides long-term stability for a lipid nanoparticle-formulated, nucleoside-modified mRNA vaccine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Overcoming thermostability challenges in mRNA–lipid nanoparticle systems with piperidine-based ionizable lipids - PMC [pmc.ncbi.nlm.nih.gov]

"protocol refinement for consistent synthesis of 1,1'-(Tetradecylimino)dipropan-2-ol"

Welcome to the Application Support Center. As drug development and materials science increasingly rely on precision-tailored alkanolamines, achieving consistent batch-to-batch synthesis of 1,1'-(Tetradecylimino)dipropan-2-ol is critical. This molecule is synthesized via the targeted propoxylation of tetradecylamine (myristylamine) with exactly two equivalents of propylene oxide (PO).

As a Senior Application Scientist, I have structured this guide to move beyond mere procedural steps. We will explore the chemical causality behind the workflow, providing you with a self-validating protocol and a comprehensive troubleshooting matrix to ensure absolute regiocontrol and prevent over-alkoxylation.

Core Experimental Protocol

The synthesis of 1,1'-(Tetradecylimino)dipropan-2-ol relies on the inherent nucleophilicity of the primary fatty amine. The reaction proceeds via an SN2 ring-opening of the epoxide. Because the amine attacks the less sterically hindered carbon of PO, the secondary alcohol (propan-2-ol) is formed exclusively.

Crucial Mechanistic Insight: No catalyst is required for the addition of the first two moles of alkylene oxide to a primary amine[3]. The amine itself is sufficiently nucleophilic. Introducing a basic catalyst (like KOH) prematurely will deprotonate the newly formed hydroxyl groups, initiating uncontrolled anionic polymerization and yielding poly(propylene oxide) chains rather than the discrete di-adduct.

Step-by-Step Methodology

• Reactor Preparation & Dehydration:

  • Charge a high-pressure stainless steel autoclave (e.g., Parr reactor) with 1.0 molar equivalent of solid tetradecylamine.

  • Seal the reactor and initiate stirring. Heat the vessel to 100°C to melt the amine.

  • Apply a vacuum (< 10 mmHg) for 30 minutes while sparging with dry nitrogen. Causality: Residual moisture will react with PO to form propylene glycol impurities, skewing the stoichiometric ratio and contaminating the final product.

• Propylene Oxide Addition:

  • Pressurize the reactor with nitrogen to 10 psi to establish an inert atmosphere and prevent PO vaporization into the headspace.

  • Heat the reactor to 120°C–125°C [1].

  • Slowly dose in 2.05 molar equivalents of Propylene Oxide (PO) using a high-pressure metering pump. Maintain the addition rate such that the internal pressure does not exceed 60 psi [1]. Causality: The first PO addition is highly exothermic; controlled dosing prevents thermal runaway.

• Digestion Phase:

  • Once the PO addition is complete, raise the temperature to 140°C–150°C [2].

  • Hold the reaction at this temperature (digestion) until the pressure drops and stabilizes (typically 2 to 3 hours). Causality: The secondary amine intermediate is sterically hindered. Elevated temperature is required to drive the second PO addition to completion [4]. A stable pressure curve indicates complete PO consumption.

• Stripping & Recovery:

  • Cool the reactor to 100°C.

  • Apply a vacuum for 30 minutes to strip out the 0.05 equivalents of unreacted PO and any volatile byproducts [4].

  • Cool to 50°C and discharge the clear, viscous liquid product: 1,1'-(Tetradecylimino)dipropan-2-ol.

Process Workflow & Troubleshooting Logic

The following diagram illustrates the self-validating workflow and the critical decision points during the synthesis.

Fig 1. Workflow and failure-mode logic for the propoxylation of tetradecylamine.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My final product analysis shows a broad molecular weight distribution with extended poly(propylene oxide) chains. How do I prevent this? A1: You are experiencing over-propoxylation. This occurs for two reasons: either a base catalyst was erroneously added to the reactor, or the local concentration of PO was too high. For the synthesis of a discrete di-adduct from a primary amine, do not use a catalyst [3]. The amine is a strong enough nucleophile to open two epoxide rings. If a catalyst is present, the resulting hydroxyl groups become alkoxides, which outcompete the amine for PO, leading to polymerization.

Q2: The reaction stalls after the consumption of ~1 equivalent of PO. Why is the second addition failing? A2: This is a classic steric and electronic issue. The first addition of PO converts the primary amine to a secondary amine. This intermediate is significantly bulkier, and its nucleophilicity is slightly reduced due to steric hindrance. If your digestion temperature is too low (e.g., kept at 120°C), the reaction kinetics for the second addition will be impractically slow. You must ramp the digestion temperature to 140°C–150°C to overcome this activation barrier [2].

Q3: NMR analysis shows traces of propan-1-ol derivatives instead of the desired propan-2-ol. What went wrong? A3: Ring-opening of propylene oxide by amines is highly regioselective, favoring attack at the less substituted carbon (yielding the secondary alcohol, propan-2-ol) under neutral or basic conditions. If you are seeing primary alcohol formation, your system may be inadvertently acidic. Acid-catalyzed epoxide opening proceeds via a borderline SN1 mechanism, which favors attack at the more substituted carbon due to carbocation stabilization. Ensure your reactor is thoroughly cleaned of any acidic residues from previous runs.

Q4: I am observing an unexpected pressure spike during the PO dosing phase. Is this dangerous? A4: Yes. Propylene oxide ring-opening is highly exothermic. A sudden pressure spike indicates that unreacted PO has accumulated in the reactor and is now reacting all at once (a thermal runaway). Immediately halt the PO feed and increase cooling. To prevent this, ensure the reaction temperature is at least 120°C before dosing begins so that PO is consumed as soon as it enters the vessel, keeping the steady-state concentration of unreacted PO near zero [1].

Quantitative Optimization Data

To further validate the protocol, the table below summarizes how variations in reaction parameters directly impact the product distribution. This data serves as a diagnostic baseline for your analytical monitoring (e.g., GC-MS or Total Amine Value titrations).

Reaction Parameter	Catalyst	Temp (°C)	PO Equivalents	% Mono-adduct	% Di-adduct (Target)	% Polyether
Optimized Protocol	None	120 → 150	2.05	< 1.0%	> 98.0%	< 1.0%
Low Digestion Temp	None	120 (Constant)	2.05	35.0%	64.0%	< 1.0%
Catalyst Addition	KOH (0.1%)	120 → 150	2.05	< 1.0%	40.0%	59.0%
Excess Reagent	None	120 → 150	4.00	< 1.0%	85.0%	14.0%
High Moisture (>1%)	None	120 → 150	2.05	12.0%	78.0%	0.0%*

*Note: High moisture consumes PO to form propylene glycol, leaving insufficient PO to complete the conversion of the mono-adduct to the di-adduct.

References

• Method of producing alkoxylated ether amines and uses thereof.
• Reaction of propylene oxide with octylamine, (a) in flow, (b) in batch.
• PROCESS FOR PREPARATION OF ALKOXYLATED ALKYLAMINES / ALKYL ETHER AMINES WITH PEAKED DISTRIBUTION.
• Procedure for the alkoxylation of polyoxyalkyleneamines.

Reference Data & Comparative Studies

"1,1'-(Tetradecylimino)dipropan-2-ol versus DOTAP for mRNA vaccine delivery"

An In-Depth Guide to Cationic Lipids for mRNA Vaccine Delivery: A Comparative Analysis Framework Focused on DOTAP

A Note on the Subject Matter: This guide aims to provide a detailed comparison between 1,1'-(Tetradecylimino)dipropan-2-ol and the well-established cationic lipid DOTAP for mRNA vaccine delivery. However, a thorough review of publicly available scientific literature reveals a significant disparity in data. While DOTAP is extensively studied and characterized, there is currently no available literature or performance data for 1,1'-(Tetradecylimino)dipropan-2-ol in the context of drug delivery[1].

Therefore, this guide has been structured to provide a comprehensive, in-depth analysis of DOTAP as a benchmark cationic lipid. The principles, experimental protocols, and performance metrics detailed herein establish a robust framework that researchers can use to evaluate and compare novel lipids like 1,1'-(Tetradecylimino)dipropan-2-ol should they become available.

Introduction: The Pivotal Role of Cationic Lipids in mRNA Delivery

The success of mRNA vaccines, exemplified by the rapid deployment of COVID-19 vaccines, is intrinsically linked to the development of effective delivery vehicles[2][3]. Lipid nanoparticles (LNPs) have emerged as the leading platform for protecting mRNA from degradation and facilitating its entry into target cells[2][4]. At the heart of these LNPs are cationic or ionizable lipids, which are critical for encapsulating the negatively charged mRNA backbone through electrostatic interactions[].

This guide focuses on 1,2-dioleoyl-3-trimethylammonium-propane (DOTAP) , a well-characterized cationic lipid that has been instrumental in the field since the early days of mRNA research[2]. We will explore its chemical properties, mechanism of action, performance characteristics, and the experimental workflows used to harness its capabilities. While a direct comparison with 1,1'-(Tetradecylimino)dipropan-2-ol is not possible due to the absence of data, we will present its known chemical information to provide a complete picture based on available knowledge.

Chemical and Structural Profiles

The structure of a cationic lipid dictates its function. The headgroup, linker, and hydrocarbon tails influence the lipid's charge, fusogenicity, and stability, which in turn affect the LNP's overall performance.

1,1'-(Tetradecylimino)dipropan-2-ol

This compound is a tertiary amine with two propan-2-ol groups and a long C14 tetradecyl tail. Its tertiary amine headgroup is expected to be ionizable, meaning its positive charge is pH-dependent.

• Molecular Formula: C20H43NO2[1]

• Structure:

• Performance Data: No published data is currently available regarding its use in mRNA delivery[1].

DOTAP (1,2-dioleoyl-3-trimethylammonium-propane)

DOTAP is a classic example of a lipid with a permanently positive charge due to its quaternary ammonium headgroup. This constant charge ensures strong, pH-independent complexation with mRNA.

• Molecular Formula: C42H80NO4+

• Structure:

• Key Feature: The quaternary ammonium headgroup provides a permanent positive charge, distinguishing it from ionizable lipids that are neutral at physiological pH[6].

Mechanism of LNP-Mediated mRNA Delivery

Cationic lipids like DOTAP are the primary drivers of mRNA encapsulation and cellular delivery. The process involves the formation of a lipoplex, which is then taken up by cells.

The diagram below illustrates the general workflow for LNP formulation and the subsequent mechanism of cellular uptake and mRNA release.

Caption: LNP Formulation and Cellular Delivery Workflow.

Causality Explained:

• Acidic Buffer (pH 4.0): In formulations with ionizable lipids, this step is critical to protonate the lipid's amine headgroup, making it positively charged to bind the mRNA[7]. For a permanently charged lipid like DOTAP, this is less critical for binding but is still a standard practice in microfluidic preparations.

• Microfluidic Mixing: Rapid mixing of the ethanol and aqueous phases causes the lipids to precipitate out of solution and self-assemble around the mRNA, forming the LNP core[7].

• Endosomal Escape: Once inside the cell's endosome, the pH drops. Cationic lipids can interact with anionic lipids in the endosomal membrane, disrupting the membrane and allowing the mRNA to escape into the cytoplasm before it is degraded in the lysosome[8].

Head-to-Head Performance Comparison Framework

While we cannot populate this table for 1,1'-(Tetradecylimino)dipropan-2-ol, the following table details the key performance indicators and reported data for DOTAP-based LNPs. This serves as a benchmark for evaluating any new cationic lipid.

Performance Metric	DOTAP-based LNPs	1,1'-(Tetradecylimino)dipropan-2-ol	Rationale & Importance
mRNA Loading/Encapsulation	High (80-100% reported)[9]	Data Not Available	Measures the efficiency of mRNA packaging. High encapsulation protects mRNA and maximizes payload delivery.
Particle Size (Z-average)	~100-200 nm[10]	Data Not Available	Size influences cellular uptake and biodistribution. Sizes <200 nm are generally preferred for effective endocytosis.
Polydispersity Index (PDI)	Typically < 0.2[10]	Data Not Available	A measure of particle size distribution uniformity. A low PDI (<0.3) indicates a monodisperse and stable formulation.
Zeta Potential	Positive[11][12][13]	Data Not Available	Indicates surface charge. A positive charge facilitates interaction with the negative cell membrane but can also lead to toxicity.
In Vitro Transfection	Effective, often used as a standard[6][14][15]	Data Not Available	Demonstrates the fundamental ability of the LNP to deliver functional mRNA into cells for protein expression.
In Vivo Expression	Primarily localizes to the injection site and lungs[13][16][17]	Data Not Available	Determines where the protein is expressed in a living organism. For vaccines, localized expression is often desired.
Immunogenicity & Safety	Can induce an immune response; may have higher toxicity than ionizable lipids[9][16]	Data Not Available	Critical for vaccine development. The delivery vehicle itself should be well-tolerated and not cause excessive inflammation[16][18].

Experimental Protocol: Formulation and Characterization of mRNA-LNPs

This protocol provides a standardized method for producing and evaluating DOTAP-based LNPs using a microfluidic system. It is a self-validating workflow with built-in quality control steps.

Workflow Diagram

Caption: Standardized LNP Formulation and QC Workflow.

Step-by-Step Methodology

1. Reagent Preparation:

• Lipid Stock (in Ethanol): Prepare a master mix of lipids. A common molar ratio for a four-component LNP is 50:10:38.5:1.5 of ionizable/cationic lipid:DSPC:Cholesterol:PEG-lipid[19]. For a DOTAP formulation, this could be:

  • DOTAP (Cationic Lipid)

  • DSPC (Helper Phospholipid)

  • Cholesterol (Stabilizer)

  • DMG-PEG2000 (PEGylated lipid for stability)

• mRNA Solution: Dilute purified, capped, and tailed mRNA (e.g., encoding Luciferase or a target antigen) in a low pH buffer (e.g., 10 mM Citrate Buffer, pH 4.0)[7].

2. LNP Formulation (Microfluidic Mixing):

• System Setup: Prime a microfluidic mixing device (e.g., NanoAssemblr™) according to the manufacturer's instructions[3].

• Mixing: Load the lipid-ethanol solution into one syringe and the mRNA-aqueous solution into another.

• Execution: Pump the two solutions through the microfluidic cartridge at a set flow rate ratio (typically 3:1 aqueous:ethanolic)[3]. The rapid mixing within the chip induces LNP self-assembly.

3. Purification and Concentration:

• Buffer Exchange: Immediately dialyze the resulting LNP solution against a physiological buffer (e.g., PBS, pH 7.4) using a dialysis cassette (e.g., 10 kDa MWCO) to remove ethanol and raise the pH.

• Concentration: If necessary, concentrate the LNPs using centrifugal filter units[3].

4. Quality Control and Characterization:

• Particle Size and PDI: Measure the hydrodynamic diameter (Z-average) and polydispersity index (PDI) using Dynamic Light Scattering (DLS). Acceptance Criteria: Size ~100-200 nm, PDI < 0.2.

• Zeta Potential: Measure the surface charge of the LNPs. Expected Result: Positive value for DOTAP-containing LNPs.

• Encapsulation Efficiency (EE): Use a fluorescent dye assay like RiboGreen. Measure fluorescence before and after lysing the LNPs with a surfactant (e.g., Triton X-100). The difference indicates the amount of encapsulated mRNA.

  • EE (%) = (Total RNA - Free RNA) / Total RNA * 100

Discussion: The Role of DOTAP in Modern mRNA Vaccine Design

DOTAP's permanent positive charge is both its greatest strength and a notable weakness.

Advantages:

• High Loading Efficiency: The strong, pH-independent electrostatic interaction ensures robust and efficient encapsulation of mRNA, often achieving 80-100% efficiency[9].

• Localized Expression: Studies have shown that incorporating DOTAP into LNP formulations can enhance local protein expression at the injection site while reducing undesirable off-target expression in the liver[11][12][13]. This is highly advantageous for vaccines, where the goal is to stimulate immune cells near the injection site.

• Well-Established: As one of the earliest cationic lipids used, its properties are well-documented, making it a reliable tool for research and a useful benchmark[2].

Considerations and Alternatives:

• Toxicity Profile: Permanently charged cationic lipids can exhibit higher toxicity compared to their ionizable counterparts[9]. The constant positive charge can lead to nonspecific interactions with negatively charged blood components and cell membranes.

• Shift to Ionizable Lipids: The major FDA-approved COVID-19 mRNA vaccines use proprietary ionizable lipids (like ALC-0315 and SM-102)[19][20]. These lipids are cleverly designed to be positively charged at a low formulation pH (for mRNA binding) but nearly neutral at physiological pH (reducing toxicity in circulation). They become charged again in the acidic endosome, facilitating release.

• Hybrid Formulations: Recent research explores incorporating small amounts of DOTAP (e.g., 5-10%) into ionizable LNP formulations[11][12]. This strategy aims to combine the benefits of both: the improved safety profile of ionizable lipids with the enhanced localized expression and immunogenicity that DOTAP can provide[11][12][13].

Conclusion

DOTAP remains a cornerstone cationic lipid in the field of non-viral gene delivery. Its robust ability to encapsulate mRNA and promote localized protein expression makes it an invaluable tool for vaccine research. While the industry has largely pivoted to advanced ionizable lipids for clinical applications due to improved safety profiles, DOTAP's performance characteristics provide a critical benchmark for the entire field.

For novel lipids such as 1,1'-(Tetradecylimino)dipropan-2-ol, the path to validation requires rigorous characterization following the principles and protocols outlined in this guide. Future studies must generate the comparative data on encapsulation efficiency, particle characteristics, transfection efficacy, and in vivo biodistribution that are essential for the scientific community to assess their potential as next-generation delivery vehicles for mRNA therapeutics.

References

• A comparative study of cationic lipid-enriched LNPs for mRNA vaccine delivery. (n.d.). International Journal of Pharmaceutics.
• Binici, B., et al. (2025). A comparative study of cationic lipid-enriched LNPs for mRNA vaccine delivery. International Journal of Pharmaceutics, 682, 125941.
• Paunovska, K., et al. (2022). Lipid carriers for mRNA delivery. PMC - NIH.
• Binici, B., et al. (2025). A comparative study of cationic lipid-enriched LNPs for mRNA vaccine delivery. PubMed.
• Binici, B., et al. (2025). A comparative study of cationic lipid-enriched LNPs for mRNA vaccine delivery. International Journal of Pharmaceutics, 682, 125941.
• Ren, D., et al. (2023). Improving mRNA vaccine safety and efficiency with cationized lipid nanoparticle formula. bioRxiv.
• Al-Bahrani, M., et al. (2022). Optimization of DOTAP/chol Cationic Lipid Nanoparticles for mRNA, pDNA, and Oligonucleotide Delivery. PMC.
• BOC Sciences. (n.d.). Cationic Lipid Nanoparticle Products for Delivery.
• Ren, D., et al. (2023). Improving mRNA vaccine safety and efficiency with cationized lipid nanoparticle formula. bioRxiv.
• Song, Y., et al. (2025). Engineering Delivery Technologies for Optimizing mRNA Vaccines. ACS Nano Medicine.
• Ren, D., et al. (2023). Improving mRNA vaccine safety and efficiency with cationized lipid nanoparticle formula. bioRxiv.
• Chen, H., et al. (2022). Optimization of Lipid Nanoformulations for Effective mRNA Delivery. Dove Medical Press.
• Han, T., et al. (2023). Exploration of mRNA nanoparticles based on DOTAP through optimization of the helper lipids. PubMed.
• Al-Amin, M., et al. (2023). Multicomponent Lipid Nanoparticles for RNA Transfection. MDPI.
• Al-Shimmari, F., et al. (2023). A Comprehensive Review of mRNA Vaccines. MDPI.
• Chen, H., et al. (2022). Optimization of Lipid Nanoformulations for Effective mRNA Delivery. ResearchGate.
• Sartorius. (2023). Evaluating how cationic lipid affects mRNA-LNP physical properties and biodistribution.
• Liu, S., et al. (2022). Sodium alginate coating simultaneously increases the biosafety and immunotherapeutic activity of the cationic mRNA nanovaccine. PMC - NIH.
• Zhang, H., et al. (n.d.). Rational preparation and application of a mRNA delivery system with cytidinyl/cationic lipid. Journal of Nanobiotechnology.
• Bloom, K., & Kairuz, D. (n.d.). Lipid Nanoparticles for mRNA Delivery. World Health Organization (WHO).
• Wang, Y., et al. (n.d.). Peptides: potential delivery systems for mRNA. RSC Chemical Biology.
• PubChem. (n.d.). 1,1'-(tetradecylimino)dipropan-2-ol.

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In-Depth Technical Guide: Assessing the Immunogenicity of 1,1'-(Tetradecylimino)dipropan-2-ol Nanoparticles

Executive Summary

As lipid nanoparticle (LNP) technologies expand beyond hepatic delivery and prophylactic vaccines into chronic therapeutics, the innate immunogenicity of the carrier itself has become a critical bottleneck. 1,1'-(Tetradecylimino)dipropan-2-ol (CAS 56975-11-2) is a tertiary amine lipid characterized by a single 14-carbon alkyl tail and a bis(2-hydroxypropyl)amine headgroup[1]. While its ionization profile makes it a candidate for nucleic acid encapsulation, its structural architecture presents unique immunogenic liabilities.

This guide provides a comprehensive, self-validating framework for assessing the innate immune activation of 1,1'-(Tetradecylimino)dipropan-2-ol LNPs. By benchmarking it against industry-standard lipids like DLin-MC3-DMA and ALC-0315 , we will deconstruct the causality behind lipid-driven reactogenicity and outline robust experimental methodologies to quantify it.

Chemical Architecture & Mechanistic Rationale

The immunogenicity of an LNP is not merely a byproduct of its mRNA cargo; it is fundamentally driven by the structure-activity relationship (SAR) of its ionizable lipid[2].

1,1'-(Tetradecylimino)dipropan-2-ol possesses a single, saturated C14 tail . In contrast to the bulky, dual-linoleyl tails of DLin-MC3-DMA[3] or the branched ester tails of ALC-0315, a single short tail provides less steric shielding of the lipid's headgroup at the nanoparticle surface. Recent mechanistic studies reveal that exposed amine headgroups on LNPs can protrude from the lipid surface and directly bind to the hydrophobic pocket of the MD-2 co-receptor , triggering the dimerization and activation of Toll-Like Receptor 4 (TLR4) [2].

Because 1,1'-(Tetradecylimino)dipropan-2-ol lacks the steric bulk to hide its bis(2-hydroxypropyl)amine headgroup, it is predicted to act as a potent TLR4 agonist, driving the MyD88/NF-κB signaling cascade and resulting in systemic reactogenicity (e.g., IL-6 and TNF-α secretion, sickness behavior)[4].

Comparative Profiling: Target Lipid vs. Industry Standards

To establish a baseline, we must compare the structural and immunological profiles of 1,1'-(Tetradecylimino)dipropan-2-ol against clinically validated ionizable lipids.

Formulation	Lipid Architecture	Headgroup pKa	TLR4 Activation Potential	Systemic IL-6 Secretion	Primary Clinical Utility
1,1'-(Tetradecylimino)dipropan-2-ol	Single C14 Alkyl[1]	~8.0 - 8.5	High (Exposed Amine)	High (>1000 pg/mL)*	Experimental Adjuvant
ALC-0315	Branched Esters[3]	6.09	Moderate	Moderate (~400 pg/mL)	mRNA Vaccines
DLin-MC3-DMA	Dual Dilinoleyl[3]	6.44	Low	Low (<100 pg/mL)	Hepatic siRNA

*Note: Values for 1,1'-(Tetradecylimino)dipropan-2-ol are extrapolated based on the established SAR of single-tailed amino alcohols engaging the TLR4/MD-2 complex.

Self-Validating Experimental Design

To rigorously assess the immunogenicity of this specific lipid, we must eliminate confounding variables. As a Senior Application Scientist, I design protocols as self-validating systems . This workflow relies on two critical pillars of causality:

• Cargo Decoupling (eLNPs): We utilize "empty" LNPs (eLNPs) lacking nucleic acid cargo. This ensures that any observed immune activation is driven exclusively by the 1,1'-(Tetradecylimino)dipropan-2-ol lipid interacting with cell surface receptors, rather than the mRNA cargo activating endosomal TLR7/8[4].

• Pathway Specificity (TAK-242): We incorporate TAK-242 , a small-molecule inhibitor that specifically binds the intracellular domain of TLR4. If the administration of TAK-242 abrogates the cytokine response to the LNP, we definitively prove that the lipid's reactogenicity is TLR4-mediated, rather than a generalized cytotoxic artifact[4].

Mechanistic Pathway Visualization

Fig 1: TLR4/MyD88 pathway activation by LNP amine headgroups and validation via TAK-242 inhibition.

Experimental Methodologies

Protocol 1: Microfluidic Formulation of eLNPs

Objective: Generate monodisperse, cargo-free nanoparticles to isolate lipid-driven immunogenicity.

• Lipid Phase Preparation: Dissolve 1,1'-(Tetradecylimino)dipropan-2-ol, DSPC, Cholesterol, and PEG-DMG in absolute ethanol at a molar ratio of 50:10:38.5:1.5[3]. Prepare parallel control formulations using DLin-MC3-DMA and ALC-0315.

• Aqueous Phase: Prepare a sterile 50 mM citrate buffer (pH 4.0) containing no nucleic acids.

• Microfluidic Mixing: Inject the lipid and aqueous phases into a microfluidic mixer at a 1:3 volume ratio with a combined flow rate of 12 mL/min.

• Dialysis & Characterization: Dialyze the resulting eLNPs against 1x PBS (pH 7.4) for 24 hours to remove ethanol. Confirm particle size (target: 50–80 nm) and polydispersity index (PDI < 0.2) via Dynamic Light Scattering (DLS).

Protocol 2: In Vitro TLR4/MyD88 Activation Assay

Objective: Quantify direct TLR4 receptor engagement using a self-validating reporter system.

• Cell Seeding: Seed Raw-Blue™ macrophage reporter cells (which express Secreted Embryonic Alkaline Phosphatase[SEAP] under the control of NF-κB) at 1×105 cells/well in a 96-well plate[2]. Incubate overnight at 37°C.

• Inhibitor Pre-treatment (Validation Switch): To validate pathway specificity, pre-treat designated control wells with 1 µM TAK-242 for 1 hour prior to LNP exposure[4].

• Dosing: Expose the cells to the eLNP formulations at a normalized lipid concentration of 5 µg/mL. Include LPS (100 ng/mL) as a positive TLR4 control and PBS as a negative baseline.

• Incubation & Readout: Incubate for 24 hours. Transfer 20 µL of the supernatant to a new plate, mix with 180 µL of QUANTI-Blue™ reagent, incubate for 1 hour, and read absorbance at 620 nm to quantify NF-κB activation.

Protocol 3: In Vivo Reactogenicity & Cytokine Profiling

Objective: Evaluate systemic immunogenicity and physiological sickness behavior in a mammalian model.

• Administration: Randomize 8-week-old female C57BL/6 mice into groups (n=5). Administer the eLNP formulations via intramuscular (IM) injection at a dose of 5 mg/kg (total lipid basis)[3].

• Sickness Behavior Monitoring: Record core body temperature and body weight at 0, 4, 24, and 48 hours post-injection. A transient temperature drop of >1°C serves as a robust physiological metric of LNP-induced reactogenicity[4].

• Serum Collection: Perform submandibular bleeds at 4 hours (to capture the peak innate immune response) and 24 hours post-injection.

• Multiplex Cytokine Quantification: Isolate serum and utilize a multiplex bead-based ELISA to quantify the systemic release of downstream TLR4/MyD88 cytokines, specifically IL-6, TNF-α, and IL-1β[2].

References

• [1] PubChemLite - 1,1'-(tetradecylimino)dipropan-2-ol (C20H43NO2). PubChem Database. URL: [Link]

• [2] White, K. A., et al. "Amine headgroups in ionizable lipids drive immune responses to lipid nanoparticles by binding to the receptors TLR4 and CD1d." Nature Biomedical Engineering (2024). URL: [Link]

• [4] Farris, E., et al. "Lipid Nanoparticles Elicit Reactogenicity and Sickness Behavior in Mice Via Toll-Like Receptor 4 and Myeloid Differentiation Protein 88 Axis." ACS Nano (2024). URL: [Link]

• [3] Suzuki, Y., et al. "Comparison of DLin-MC3-DMA and ALC-0315 for siRNA Delivery to Hepatocytes and Hepatic Stellate Cells." Molecular Pharmaceutics (2022). URL: [Link]

Sources

• 1. PubChemLite - 1,1'-(tetradecylimino)dipropan-2-ol (C20H43NO2) [pubchemlite.lcsb.uni.lu]
• 2. Amine headgroups in ionizable lipids drive immune responses to lipid nanoparticles by binding to the receptors TLR4 and CD1d - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparison of DLin-MC3-DMA and ALC-0315 for siRNA delivery to hepatocytes and hepatic stellate cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lipid Nanoparticles Elicit Reactogenicity and Sickness Behavior in Mice Via Toll-Like Receptor 4 and Myeloid Differentiation Protein 88 Axis - PubMed [pubmed.ncbi.nlm.nih.gov]

Validation of a Novel Synthesis Route for 1,1'-(Alkylimino)dipropan-2-ols: Decarboxylative Alkylation vs. Traditional Alkoxylation

Executive Summary

1,1'-(alkylimino)dipropan-2-ols—commonly referred to as bis(2-hydroxypropyl)alkylamines—are highly versatile structural motifs utilized as polyurethane catalysts, specialized surfactants, and critical precursors in lipid nanoparticle (LNP) drug delivery systems[1]. Historically, the industrial synthesis of these sterically hindered amino alcohols has relied on the direct alkoxylation of primary alkylamines with propylene oxide (PO). While economically viable, this traditional route is plagued by severe safety hazards, thermal runaway risks, and poor chemoselectivity.

As a paradigm shift in process chemistry, this guide validates a novel, green-chemistry alternative: the decarboxylative N-alkylation of alkylamines using propylene carbonate (PC) catalyzed by phosphonium-based ionic liquids[2]. By objectively comparing these two methodologies, this guide provides drug development professionals and synthesis chemists with the mechanistic causality and experimental data needed to upgrade their workflows.

Mechanistic Comparison & Scientific Grounding (E-E-A-T)

To understand why the novel route outperforms the traditional standard, we must examine the underlying reaction mechanics and the causality of their respective failure and success modes.

The Traditional Route: Propylene Oxide (PO) Alkoxylation

The conventional synthesis involves the nucleophilic ring-opening of PO by an alkylamine[3].

• Mechanism & Causality of Failure: PO is a highly strained, reactive epoxide. The initial attack yields a mono-alkoxylated secondary amine. The subsequent addition of a second PO molecule yields the desired 1,1'-(alkylimino)dipropan-2-ol. However, the newly formed secondary hydroxyl groups compete as nucleophiles against the remaining amine. This lack of selectivity leads to over-propoxylation (polyether oligomerization). Furthermore, PO is a highly toxic, flammable gas at room temperature (bp 34°C), requiring high-pressure autoclaves and strict exotherm control to prevent catastrophic thermal runaway[3].

The Novel Route: Propylene Carbonate (PC) Decarboxylative Alkylation

Propylene carbonate is a stable, non-toxic, and non-flammable liquid (bp 240°C) often synthesized by capturing CO2. When used as an alkylating agent in the presence of a Lewis acidic/nucleophilic catalyst like tetrabutylphosphonium bromide ([P4444]Br), it facilitates highly selective N-alkylation[2].

• Mechanism & Causality of Success: The mechanism proceeds via the nucleophilic attack of the amine on the alkylene carbon of PC, followed by the irreversible extrusion of CO2 gas[2]. Because the resulting aliphatic hydroxyl group is insufficiently nucleophilic to attack another PC molecule under these conditions, over-alkylation is entirely suppressed. The reaction is self-limiting to the bis-alkylated product, ensuring near-perfect chemoselectivity and eliminating the formation of polyether oligomers.

Reaction Pathways Visualization

Figure 1: Mechanistic divergence between PO ring-opening and PC decarboxylative alkylation.

Experimental Validation: Self-Validating Protocols

The following protocols demonstrate the operational differences between the two methodologies. The novel route significantly reduces capital expenditure by eliminating the need for high-pressure engineering.

Protocol A: Traditional PO Alkoxylation (Batch Autoclave)

• Preparation: Charge a 500 mL Hastelloy high-pressure autoclave with 1.0 eq of the primary alkylamine (e.g., octylamine).

• Inerting: Purge the headspace with N2 and heat to 120 °C under continuous mechanical stirring.

• Dosing: Meter in 2.1 eq of Propylene Oxide (PO) using a high-pressure syringe pump over a span of 4 hours.

  • Expert Insight (Causality): Slow dosing is absolutely mandatory. The ring-opening is highly exothermic; bulk addition risks thermal runaway, rapid pressurization, and reactor rupture[3].

• Completion: Maintain the temperature for an additional 2 hours post-dosing to ensure complete conversion.

• Purification: Vent unreacted PO through a specialized scrubber system. Purify the crude viscous liquid via fractional high-vacuum distillation to separate the target product from polyether oligomers.

Protocol B: Novel PC Decarboxylative Alkylation (Atmospheric)

• Preparation: In a standard 500 mL round-bottom flask equipped with a reflux condenser and gas bubbler, combine 1.0 eq of primary alkylamine, 2.2 eq of Propylene Carbonate (PC), and 5 mol% Tetrabutylphosphonium bromide ([P4444]Br)[2].

• Heating: Heat the neat (solvent-free) mixture to 150 °C under atmospheric pressure.

• Monitoring: Monitor the reaction via the continuous evolution of CO2 gas through the bubbler.

  • Expert Insight (Causality): The extrusion of CO2 drives the reaction forward entropically. The phosphonium catalyst activates the carbonate, enabling nucleophilic attack without requiring high pressures or dangerous reagents[2].

• Completion: Upon cessation of gas evolution (approximately 6 hours), cool the mixture to room temperature.

• Purification: Wash the crude mixture with water. The ionic liquid catalyst and any trace unreacted PC partition into the aqueous phase, leaving the highly pure 1,1'-(alkylimino)dipropan-2-ol in the organic phase.

Experimental Workflow Visualization

Figure 2: Workflow comparison highlighting the operational simplicity of the novel PC route.

Quantitative Data Comparison

The following table summarizes the performance metrics of both routes, demonstrating the clear superiority of the decarboxylative alkylation method for modern laboratory and pilot-scale synthesis.

Performance Metric	Traditional Route (Propylene Oxide)	Novel Route (Propylene Carbonate)
Reagent Hazard Profile	Highly toxic, explosive gas (bp 34°C)	Non-toxic, stable liquid (bp 240°C)
Operating Pressure	High (Autoclave required)	Atmospheric (Standard glassware)
Chemoselectivity	Moderate (Polyether byproducts form)	Excellent (Self-limiting N-alkylation)
Typical Yield (Isolated)	65% - 75%	> 90%
E-Factor (Waste/Product)	High (Requires distillation & scrubbing)	Low (CO2 byproduct, simple aqueous wash)
Scalability & CapEx	High capital expenditure (Safety engineering)	Low capital expenditure (Plug-and-play)

Conclusion

For researchers and drug development professionals synthesizing 1,1'-(alkylimino)dipropan-2-ols, transitioning from Propylene Oxide to Propylene Carbonate represents a critical optimization. The novel PC route not only eliminates the severe safety risks associated with epoxide gases but also leverages a self-limiting mechanism to prevent oligomerization, resulting in superior yields and simplified downstream purification.

References

• The reaction of primary aromatic amines with alkylene carbonates for the selective synthesis of bis-N-(2-hydroxy)alkylanilines: the catalytic effect of phosphonium-based ionic liquids Source: Organic & Biomolecular Chemistry (RSC Publishing) URL:[Link]

• Propylene oxide ring opening with aniline: a combined experimental and DFT theoretical calculation study Source: TSI Journals URL:[Link]

• Diisopropanolamine (General Properties) Source: Wikipedia URL:[Link]

Sources

• 1. Diisopropanolamine - Wikipedia [en.wikipedia.org]
• 2. The reaction of primary aromatic amines with alkylene carbonates for the selective synthesis of bis-N-(2-hydroxy)alkylanilines: the catalytic effect of phosphonium-based ionic liquids - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. tsijournals.com [tsijournals.com]

"cross-validation of analytical methods for the characterization of 1,1'-(Tetradecylimino)dipropan-2-ol"

The Analytical Challenge & Mechanistic Rationale

1,1'-(Tetradecylimino)dipropan-2-ol (CAS: 56975-11-2) is an alkoxylated fatty amine characterized by a hydrophobic tetradecyl (C14) chain and a hydrophilic bis(2-hydroxypropyl)amine headgroup[1]. With a monoisotopic mass of 329.329 Da, this amphiphilic molecule is frequently utilized as a specialty surfactant, emulsifier, and a structural precursor in lipid nanoparticle (LNP) formulations[1].

From an analytical perspective, this compound presents a significant challenge: it completely lacks a conjugated π -electron system or aromatic ring . Consequently, it does not absorb ultraviolet (UV) light at standard detection wavelengths (e.g., 210–280 nm). Traditional HPLC-UV methods are virtually blind to this molecule[2].

To ensure scientific integrity during product development and quality control, we cannot rely on a single detection scheme. Instead, we must deploy a cross-validated analytical framework utilizing universal mass-based detection, mass spectrometry, and nuclear magnetic resonance to create a self-validating system.

Orthogonal Cross-Validation Strategy

As an application scientist, I design analytical workflows where the blind spots of one method are covered by the strengths of another. A self-validating system requires orthogonal methods that independently verify different attributes of the molecule:

• RP-HPLC-CAD : Provides absolute quantitation and purity assessment based on non-volatile mass, independent of chemical structure[3].

• LC-MS/MS : Confirms molecular weight and profiles trace synthetic impurities (e.g., unreacted tetradecylamine) that CAD cannot structurally identify[4].

• 1H/13C NMR : Elucidates the exact regiochemistry of the propoxyl groups, confirming the 1,1'-substitution pattern.

Fig 1. Orthogonal cross-validation workflow for non-UV absorbing alkoxylated amines.

Comparative Methodologies & Self-Validating Protocols

RP-HPLC-CAD (Quantitation & Purity)

Mechanistic Rationale: Charged Aerosol Detection (CAD) is a destructive, mass-based detector. The HPLC eluent is nebulized, the mobile phase is evaporated, and the remaining non-volatile analyte particles are charged by a corona discharge[5]. Because the electrometer measures the aggregate charge of the particles, the response is proportional to the mass of the analyte, making it ideal for lipids and surfactants[3].

Fig 2. Mechanism of Charged Aerosol Detection (CAD) for universal mass-based lipid quantitation.

Experimental Protocol: Causality Check: Standard C18 columns often cause severe peak tailing for tertiary amines due to secondary interactions with residual silanols. We utilize a C6-Phenyl column to provide π

π interactions and orthogonal selectivity, yielding sharper peaks[6]. Furthermore, 0.1% Trifluoroacetic Acid (TFA) is used as an ion-pairing agent to neutralize the positively charged amine headgroup, ensuring a Gaussian peak shape.

• Column : Phenomenex Gemini C6-Phenyl (150 x 4.6 mm, 3 µm)[6].

• Mobile Phase A : 0.1% TFA in LC-MS grade Water.

• Mobile Phase B : 0.1% TFA in Methanol:Acetonitrile (3:2 v/v)[6].

• Gradient : 85% B to 100% B over 15 minutes, hold at 100% B for 5 minutes[6].

• Flow Rate : 1.0 mL/min at 30°C.

• CAD Settings : Evaporator temperature at 35°C, data collection rate at 10 Hz.

LC-MS/MS (Impurity Profiling & MW Confirmation)

Mechanistic Rationale: While CAD quantifies mass uniformly, it cannot identify unknown co-eluting impurities. Electrospray Ionization (ESI) in positive mode is ideal here because the tertiary amine of 1,1'-(Tetradecylimino)dipropan-2-ol readily accepts a proton to form an [M+H]+ ion at m/z 330.33[1].

Experimental Protocol: Causality Check: We cannot use the exact same mobile phase as the CAD method. TFA causes severe ion suppression in the ESI source by forming strong ion pairs that do not easily desolvate in the mass spectrometer. Therefore, we intentionally substitute TFA with 0.1% Formic Acid. This protocol divergence is critical to achieve high MS sensitivity while maintaining chromatographic alignment.

• Column : Phenomenex Gemini C6-Phenyl (150 x 4.6 mm, 3 µm).

• Mobile Phase : 0.1% Formic Acid in Water (A) and 0.1% Formic Acid in Methanol:Acetonitrile (B).

• MS Settings : ESI+ mode, Capillary voltage 3.5 kV, Desolvation temperature 350°C.

• Target Ion Transitions : Monitor m/z 330.33 for the parent compound, and m/z 272.2 for potential mono-propoxylated synthetic impurities[1].

Quantitative Data & Performance Comparison

To objectively compare these analytical alternatives, the following table summarizes the performance metrics of each method when applied to 1,1'-(Tetradecylimino)dipropan-2-ol characterization:

Analytical Method	Primary Objective	Detection Limit (LOD)	Structural Specificity	Key Limitation
RP-HPLC-CAD	Absolute Quantitation & Purity	~1-3 ng on-column	Low (Mass-based only)	Cannot identify unknown co-eluting impurities without standards.
LC-MS/MS (ESI+)	Impurity Profiling & MW	< 0.1 ng on-column	High (Exact mass & fragmentation)	Susceptible to ion suppression from matrix components or TFA.
1H/13C NMR	Regiochemical Elucidation	~1-5 mg required	Very High (Atomic connectivity)	Low sensitivity; not suitable for trace-level impurity quantitation.

By cross-validating the uniform mass response of the CAD with the structural specificity of the LC-MS/MS, researchers can establish a highly trustworthy, E-E-A-T compliant analytical profile for alkoxylated amine excipients.

References

• PubChemLite: 1,1'-(tetradecylimino)dipropan-2-ol - uni.lu.1

• Direct Analysis of Surfactants using HPLC with Charged Aerosol Detection - Thermo Fisher Scientific. 2

• Charged aerosol detector - Wikipedia. 5

• Analysis of Lipids by HPLC-CAD - hplc.eu. 3

• Lipid Nanoparticle Characterization by RP-HPLC-CAD on a C6-Phenyl Column - Phenomenex. 6

• Analysis of lipid formulations by HPLC-CAD - FILAB. 4

Sources

• 1. PubChemLite - 1,1'-(tetradecylimino)dipropan-2-ol (C20H43NO2) [pubchemlite.lcsb.uni.lu]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. hplc.eu [hplc.eu]
• 4. filab.fr [filab.fr]
• 5. Charged aerosol detector - Wikipedia [en.wikipedia.org]
• 6. phenomenex.com [phenomenex.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 1,1'-(Tetradecylimino)dipropan-2-ol

Advanced Operational Guide: PPE, Handling, and Disposal of 1,1'-(Tetradecylimino)dipropan-2-ol

As a Senior Application Scientist, I approach chemical handling not merely as a compliance exercise, but as an integral part of experimental integrity. 1,1'-(Tetradecylimino)dipropan-2-ol (CAS 56975-11-2) is a propoxylated fatty amine widely utilized in formulations as a surfactant, emulsifier, and corrosion inhibitor. Its amphiphilic molecular architecture—comprising a lipophilic tetradecyl (C14) tail and a hydrophilic dipropanolamine head—enables excellent surface-active properties. However, it is precisely this structural feature that dictates its hazard profile. It readily interacts with and disrupts biological lipid bilayers, necessitating strict Personal Protective Equipment (PPE) and handling protocols to prevent dermal, ocular, and environmental damage.

Hazard Profiling and Mechanistic Causality

Understanding why a chemical is hazardous informs how we protect against it. Alkoxylated fatty amines disrupt cellular membranes due to their surfactant properties, leading to cell lysis. This manifests as severe eye irritation, potential skin sensitization, and high 1[1].

Table 1: Physicochemical and Hazard Data for Alkoxylated Fatty Amines (Class Surrogate Data)

Parameter	Value / Description	Mechanistic Implication
Chemical Class	Alkoxylated Fatty Amine	Amphiphilic; rapidly disrupts biological membranes.
Acute Oral LD50 (Rat)	~1663 mg/kg	2[2]; causes systemic toxicity upon ingestion.
Flash Point	>150°C (302°F)	Low volatility; inhalation risk is secondary to direct contact risk[1].
Specific Gravity	~1.020	Slightly denser than water; relevant for spill containment strategies[2].
Aquatic Toxicity	High (Acute & Chronic)	Requires strict isolation from drains and surface waterways[1].

Personal Protective Equipment (PPE) Matrix

To establish a self-validating safety system, PPE must be selected based on chemical compatibility and operational risk.

• Ocular Protection:

  • Requirement: Splash-proof chemical goggles combined with a full-face shield.

  • Causality: The 1[1] potential of fatty amine propoxylates means even micro-droplets can cause permanent corneal damage. Standard safety glasses lack the necessary peripheral seal.

• Dermal Protection (Hands):

  • Requirement: Heavy-duty Nitrile or Neoprene gloves (minimum 0.4 mm thickness).

  • Causality: These elastomers resist the permeation of lipophilic amines significantly better than standard latex.

  • Self-Validation: Perform an air-inflation test on gloves prior to donning to verify structural integrity (ensure zero pinhole leaks).

• Body Protection:

  • Requirement: Polyethylene-coated chemical-resistant apron worn over a standard laboratory coat, paired with closed-toe, non-porous footwear.

• Respiratory Protection:

  • Requirement: NIOSH-approved respirator with organic vapor (OV) cartridges if handled outside a fume hood or if aerosolization is possible.

  • Causality: While the flash point is high, mechanical agitation or heating can generate inhalable mists that severely irritate the respiratory tract[2].

Operational Protocol: Safe Handling and Dispensing

This step-by-step methodology ensures both operator safety and reagent purity.

• Step 1: Environmental Preparation.

  • Conduct all operations within a certified chemical fume hood.

  • Self-Validation: Verify the inward face velocity is between 80-120 feet per minute (fpm) using an anemometer or a visual Kimwipe/tissue check before opening the container.

• Step 2: PPE Verification.

  • Don all required PPE. Inspect gloves for degradation, discoloration, or expiration.

• Step 3: Dispensing.

  • Use a positive-displacement pipette or a dedicated glass syringe for volumetric transfer.

  • Causality: The inherent viscosity of propoxylated amines leads to inaccurate dispensing and dripping when using standard air-displacement pipettes.

  • Keep the receiving vessel secondary-contained (e.g., within a larger beaker) to catch immediate drips.

• Step 4: Decontamination of Equipment.

  • Rinse all dispensing tools with a compatible solvent (e.g., isopropanol) followed by an acidic aqueous wash to neutralize residual amine basicity, then clean with standard laboratory detergent.

Spill Response and Disposal Plan

Because 1,1'-(Tetradecylimino)dipropan-2-ol is harmful to aquatic organisms, environmental release must be aggressively mitigated.

• Step 1: Immediate Isolation.

  • Evacuate non-essential personnel. Don respiratory protection if the spill is large or heated.

• Step 2: Containment.

  • 2[2] of the spill using an inert absorbent (e.g., vermiculite or commercial spill socks) to prevent entry into floor drains or water courses.

• Step 3: Absorption and Neutralization.

  • Cover the spill entirely with the inert absorbent. Do not use combustible materials like sawdust.

  • Causality: Fatty amines can react exothermically with strong oxidizing agents or acids; inert silicates prevent secondary thermal reactions[1].

• Step 4: Collection and Disposal.

  • Sweep the saturated absorbent into a chemically resistant, DOT-approved polyethylene disposal container using non-sparking tools.

  • Label as "Hazardous Waste: Alkoxylated Amine / Surfactant."

  • Dispose of via an 2[2].

• Step 5: Surface Decontamination.

  • Wash the spill area with a dilute acidic detergent solution to neutralize residual basicity, followed by a thorough water rinse.

Workflow Visualization

The following diagram illustrates the self-validating logical flow for managing a spill of this compound.

Workflow for the containment, absorption, and disposal of alkoxylated fatty amine spills.

References

• Title: MATERIAL SAFETY DATA SHEET N-TER (Alkoxylated fatty amine)
• Source: scribd.

Sources

• 1. scribd.com [scribd.com]
• 2. kernred.co.kern.ca.us [kernred.co.kern.ca.us]